[3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol
• IUPAC Name: N',N'-dimethyl-N-(1-pyridin-2-ylethyl)propane-1,3-diamine
• InChI: InChI=1S/C12H21N3/c1-11(12-7-4-5-8-14-12)13-9-6-10-15(2)3/h4-5,7-8,11,13H,6,9-10H2,1-3H3
• InChI Key: QYFUNLWWFCXMCN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)NCCCN(C)C

Description

[3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine is a useful research compound. Its molecular formula is C12H21N3 and its molecular weight is 207.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Chemical structure and molecular weight of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of the chemical compound N,N-dimethyl-N'-[1-(pyridin-2-yl)ethyl]propane-1,3-diamine, including its chemical structure, molecular weight, and a proposed synthesis protocol. As this molecule is not widely documented in commercial or academic databases, this document has been constructed by analyzing its fundamental chemical components to provide a scientifically grounded resource for research and development.

Introduction and Nomenclature

The compound with the common name [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine is more systematically named N,N-dimethyl-N'-[1-(pyridin-2-yl)ethyl]propane-1,3-diamine . This nomenclature clearly defines its structure as a propane-1,3-diamine backbone with specific substitutions on its nitrogen atoms.

This molecule is an interesting subject for research due to its combination of a pyridine ring, a common motif in pharmaceuticals, and a flexible diamine chain. Such structures are often explored for their potential as ligands for metal catalysts, as building blocks in supramolecular chemistry, or for their biological activity.

Chemical Structure and Properties

The fundamental attributes of a molecule are dictated by its structure. The following section details the key identifiers and calculated properties of N,N-dimethyl-N'-[1-(pyridin-2-yl)ethyl]propane-1,3-diamine.

Structural Representation

The structure consists of a central amine nitrogen linked to a 3-(dimethylamino)propyl group and a 1-(pyridin-2-yl)ethyl group.

Caption: 2D Chemical Structure of N,N-dimethyl-N'-[1-(pyridin-2-yl)ethyl]propane-1,3-diamine.

Molecular Formula and Weight

Based on the structure, the molecular formula is determined to be C₁₂H₂₂N₄ .

The molecular weight is calculated as follows:

• Carbon (C): 12 atoms * 12.011 g/mol = 144.132 g/mol

• Hydrogen (H): 22 atoms * 1.008 g/mol = 22.176 g/mol

• Nitrogen (N): 4 atoms * 14.007 g/mol = 56.028 g/mol

Total Molecular Weight: 222.336 g/mol

Key Identifiers

Identifier	Value
IUPAC Name	N,N-dimethyl-N'-[1-(pyridin-2-yl)ethyl]propane-1,3-diamine
Molecular Formula	C₁₂H₂₂N₄
Molecular Weight	222.336 g/mol
Canonical SMILES	CN(C)CCCN(C)C(C)c1ccccn1
InChI Key	(Will be generated upon synthesis and analysis)
CAS Number	Not assigned or not readily available.

Proposed Synthesis Protocol

Due to the absence of a commercially available source for this specific compound, a synthetic route is necessary. A plausible and efficient method is reductive amination, a cornerstone of amine synthesis in medicinal and organic chemistry.

Rationale for Synthetic Choice

Reductive amination is chosen for its high efficiency, selectivity, and generally mild reaction conditions. This two-step, one-pot reaction involves the formation of an imine or enamine intermediate from an amine and a carbonyl compound, followed by in-situ reduction to the target amine. This method avoids the harsh conditions and potential for over-alkylation associated with direct alkylation of amines.

The proposed synthesis involves the reaction of N,N-dimethylpropane-1,3-diamine with 2-acetylpyridine .

Experimental Workflow

Caption: Proposed workflow for the synthesis via reductive amination.

Detailed Step-by-Step Methodology

Materials:

• 2-acetylpyridine

• N,N-dimethylpropane-1,3-diamine[1][2]

• Methanol (anhydrous)

• Sodium Borohydride (NaBH₄)

• Dichloromethane (DCM)

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Imine Formation:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-acetylpyridine (1.0 eq) in anhydrous methanol.

  • To this solution, add N,N-dimethylpropane-1,3-diamine (1.1 eq) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 2-4 hours to allow for the formation of the imine intermediate. Progress can be monitored by Thin Layer Chromatography (TLC).

• Reduction:

  • Cool the reaction mixture to 0°C using an ice bath.

  • Slowly add sodium borohydride (1.5 eq) in small portions. Caution: Hydrogen gas evolution will occur. Ensure adequate ventilation.

  • Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Continue stirring overnight (12-16 hours).

• Workup:

  • Carefully quench the reaction by slowly adding water.

  • Reduce the volume of methanol under reduced pressure.

  • Extract the aqueous layer with dichloromethane (3x volumes).

  • Combine the organic layers and dry over anhydrous magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel, using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane with a small percentage of triethylamine to prevent streaking) to yield the pure N,N-dimethyl-N'-[1-(pyridin-2-yl)ethyl]propane-1,3-diamine.

Characterization and Validation

Post-synthesis, the identity and purity of the compound must be confirmed. The following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and connectivity of atoms.

• Mass Spectrometry (MS): To verify the molecular weight of the synthesized compound.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in the molecule.

Conclusion

This guide provides a foundational understanding of N,N-dimethyl-N'-[1-(pyridin-2-yl)ethyl]propane-1,3-diamine, a molecule with potential applications in various scientific fields. While not a widely available compound, its synthesis is achievable through standard organic chemistry techniques like reductive amination. The provided protocol offers a reliable starting point for researchers aiming to synthesize and explore the properties and applications of this and related compounds.

References

• PubChem. N,N'-Dimethyl-1,3-propanediamine. National Center for Biotechnology Information. [Link]

• ChemBK. N,N-Dimethyl-1,3-propanediamine. [Link]

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• Wikipedia. N,N′-Dimethyl-1,3-propanediamine. [Link]

• Google Patents. CN103333073B - Process for preparing N,N-dimethyl-1,3-propane diamine through continuous method.
• Google Patents. CN113620813B - Preparation method of N, N-dimethyl-1, 3-propanediamine.

• Chemical Engineering Transactions. Research about the Method of Synthesizing N,N-dimethyl- 1,3-propanediamine Continuously. [Link]

• NIST. 1,3-Propanediamine, N'-(ethylcarbonimidoyl)-N,N-dimethyl-. NIST Chemistry WebBook. [Link]

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Pharmacokinetics and bioavailability of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

An In-Depth Technical Guide to the Pharmacokinetic and Bioavailability Profiling of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

Abstract

This technical guide provides a comprehensive framework for the preclinical pharmacokinetic (PK) and bioavailability characterization of the novel chemical entity, [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine. As no public data currently exists for this specific molecule, this document serves as a strategic whitepaper, detailing the essential sequence of in vitro and in vivo studies required to build a robust PK profile. The methodologies described are grounded in established regulatory principles and industry best practices, designed to inform critical decisions in the drug development pipeline, from lead optimization to first-in-human dose prediction. This guide is intended for researchers, scientists, and drug development professionals tasked with advancing new chemical entities through preclinical assessment.

Introduction: The Imperative of Early Pharmacokinetic Profiling

The journey of a new chemical entity (NCE) from discovery to clinical application is fraught with challenges, with a significant percentage of candidates failing due to suboptimal pharmacokinetic properties.[1] Properties such as poor absorption, rapid metabolism, or unfavorable distribution can render an otherwise potent compound ineffective or unsafe. Therefore, a thorough understanding of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile is not merely a regulatory requirement but a foundational pillar of successful drug development.[2][3]

This guide focuses on [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine, a molecule featuring a pyridinyl group and a tertiary amine side chain. These structural motifs suggest potential metabolic liabilities (e.g., N-dealkylation, oxidation) and physicochemical properties that will heavily influence its ADME profile. The following sections outline a multi-tiered, logical approach to systematically evaluate this compound, ensuring that investment and resources are directed only toward candidates with a viable path to clinical success.

Stage 1: Foundational In Vitro ADME & Physicochemical Characterization

The initial phase of characterization focuses on rapid, high-throughput in vitro assays. The goal is to identify any potential "fatal flaws" and to build a foundational understanding of the molecule's intrinsic properties that will govern its in vivo behavior.[4][5]

Rationale for In Vitro First Approach

An in vitro first strategy is essential for resource management and ethical considerations (3Rs: Reduce, Refine, Replace animal use).[6] These assays guide medicinal chemistry efforts, provide critical inputs for in vivo study design (e.g., dose formulation, species selection), and form the basis for later in vitro-in vivo extrapolation (IVIVE) and physiologically-based pharmacokinetic (PBPK) modeling.[1][7]

Core In Vitro Assay Suite

A summary of the recommended initial assays and their significance is presented in Table 1.

Table 1: Core In Vitro ADME & Physicochemical Assays

Parameter	Assay	Experimental Rationale & Significance
Solubility	Kinetic & Thermodynamic Solubility	Determines the maximum concentration achievable in solution. Poor aqueous solubility can be a major impediment to oral absorption and formulation for intravenous administration.[8]
Permeability	Parallel Artificial Membrane Permeability Assay (PAMPA)	Assesses passive diffusion across an artificial lipid membrane. Provides a rapid, initial screen for the likelihood of gastrointestinal absorption.[8]
Caco-2 Cell Permeability	Uses a human colon adenocarcinoma cell monolayer to model intestinal absorption, including both passive diffusion and active transport/efflux mechanisms (e.g., P-glycoprotein).[8][9]
Metabolic Stability	Liver Microsomal Stability Assay	Measures the rate of metabolism by phase I enzymes (e.g., Cytochrome P450s) in liver microsomes. A high clearance rate suggests the compound may be rapidly eliminated in vivo, leading to low oral bioavailability and a short half-life.[1]
Hepatocyte Stability Assay	Uses intact liver cells to assess both phase I and phase II metabolism, providing a more complete picture of hepatic clearance.[9]
Plasma Protein Binding	Equilibrium Dialysis	Quantifies the fraction of the drug bound to plasma proteins (e.g., albumin). Only the unbound fraction is free to distribute into tissues and exert a pharmacological effect. High plasma protein binding can limit efficacy and clearance.
CYP450 Inhibition	Cytochrome P450 Inhibition Assay	Evaluates the potential for the compound to inhibit major CYP isoforms (e.g., 3A4, 2D6). Inhibition can lead to significant drug-drug interactions (DDIs) with co-administered therapies.[1]

Experimental Protocol: Liver Microsomal Stability Assay

This protocol describes a representative experiment to determine the intrinsic clearance of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine.

Objective: To measure the rate of disappearance of the test compound when incubated with liver microsomes.

Methodology:

• Preparation: Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO). Prepare pooled liver microsomes (from human and relevant preclinical species, e.g., rat) in a phosphate buffer. Prepare a solution of the required cofactor, NADPH.

• Incubation: Pre-warm the microsomal suspension to 37°C. Initiate the reaction by adding the test compound (at a final concentration, e.g., 1 µM) and NADPH to the microsomes.

• Sampling: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), an aliquot of the reaction mixture is transferred to a stop solution (e.g., ice-cold acetonitrile containing an internal standard) to quench the reaction.

• Analysis: Samples are centrifuged to precipitate proteins. The supernatant is analyzed by a validated LC-MS/MS method to quantify the remaining concentration of the test compound.

• Data Analysis: The natural log of the percentage of compound remaining is plotted against time. The slope of this line is used to calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).

Stage 2: Definitive In Vivo Pharmacokinetic & Bioavailability Studies

Following successful in vitro characterization, the next critical step is to evaluate the compound's behavior in a living system. The primary goals are to determine key PK parameters and, crucially, the absolute oral bioavailability (F%).

Study Design: The Crossover IV/PO Rodent Study

The gold-standard design for determining absolute bioavailability is a crossover study in a rodent species (typically the rat), which is cost-effective and provides well-understood translational data.[10] This design involves administering the compound via both intravenous (IV) and oral (PO) routes to the same group of animals, with a washout period in between.

Rationale:

• IV Dosing: Provides direct entry into the systemic circulation, bypassing absorption. The data from the IV arm is used to calculate clearance (CL) and volume of distribution (Vd). The Area Under the Curve (AUC) from the IV dose (AUCIV) represents 100% bioavailability.

• PO Dosing: The compound must undergo absorption from the gastrointestinal tract and survive first-pass metabolism in the gut wall and liver. The AUC from the oral dose (AUCPO) reflects the total systemic exposure after these processes.

• Absolute Bioavailability (F%): Calculated as (AUCPO / AUCIV) x (DoseIV / DosePO) x 100.

The logical flow of this experimental design is depicted in the diagram below.

Caption: Workflow for a rodent crossover bioavailability study.

Protocol: In-Life Phase of Rodent Bioavailability Study

Objective: To obtain plasma concentration-time data following IV and PO administration.

Methodology:

• Animals: Use male Sprague-Dawley rats (n=3-5 per group), weighing 250-300g. If serial sampling is required, animals may be surgically fitted with a jugular vein cannula for stress-free blood collection.[11]

• Dose Formulation: Prepare a solution formulation for IV administration (e.g., in saline/DMSO) and a suspension or solution for PO administration (e.g., in 0.5% methylcellulose).

• Dosing Day 1 (IV): Administer the compound via the tail vein or cannula at a low dose (e.g., 1 mg/kg). Collect blood samples (approx. 100-200 µL) into tubes containing an anticoagulant (e.g., K2-EDTA) at specified time points post-dose.

• Sample Processing: Immediately after collection, centrifuge the blood samples to separate plasma. Store the plasma samples at -80°C until bioanalysis.

• Washout Period: Allow a washout period of at least 7-10 half-lives (typically 1 week) to ensure complete elimination of the compound before the next dosing phase.

• Dosing Day 8 (PO): Administer the same compound to the same group of animals via oral gavage at a higher dose (e.g., 10 mg/kg). Collect and process blood samples as described above.

Stage 3: Bioanalytical Method Validation & Sample Analysis

The generation of reliable PK data is entirely dependent on the ability to accurately and precisely measure the concentration of the drug in a complex biological matrix like plasma. This requires a rigorously validated bioanalytical method, typically using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

The Mandate for Validation

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have specific guidance on bioanalytical method validation.[12][13] Validation ensures that the method is reliable, reproducible, and fit for purpose.[6] Key validation parameters include accuracy, precision, selectivity, sensitivity (Lower Limit of Quantification, LLOQ), and stability.[13]

The validation process establishes the integrity of the analytical data, as illustrated below.

Caption: Bioanalytical method validation and sample analysis process.

Data Analysis and Interpretation

Once the plasma concentrations are determined, the data is subjected to non-compartmental analysis (NCA) to derive the key PK parameters.[14][15] NCA makes minimal assumptions about the underlying physiological processes and is the standard method for preclinical and early clinical studies.[16]

Table 2: Key Pharmacokinetic Parameters from NCA

Parameter	Description	Significance
Cmax	Maximum observed plasma concentration	Related to the rate of absorption and potential for acute, concentration-dependent toxicity.
Tmax	Time at which Cmax is observed	Indicates the speed of absorption.
AUClast	Area under the concentration-time curve from time zero to the last measurable concentration	A measure of total drug exposure over the measured time interval.[15]
AUCinf	Area under the curve extrapolated to infinity	Represents the total systemic exposure after a single dose.[15]
t½	Terminal elimination half-life	The time required for the plasma concentration to decrease by half; determines dosing interval.
CL	Clearance	The volume of plasma cleared of the drug per unit of time; determines the overall elimination rate.
Vdss	Volume of distribution at steady state	An apparent volume indicating the extent of drug distribution into tissues versus remaining in plasma.
F%	Absolute Oral Bioavailability	The fraction (%) of an orally administered dose that reaches systemic circulation. A key parameter for determining if a compound is viable as an oral drug.

Conclusion and Strategic Outlook

The systematic characterization of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine, as outlined in this guide, provides a robust and efficient pathway for evaluating its pharmacokinetic profile. By integrating in vitro screening with a definitive in vivo bioavailability study, supported by a validated bioanalytical method, researchers can make confident, data-driven decisions. The resulting parameters (Table 2) will not only determine the viability of this specific NCE but will also provide invaluable data for predicting human pharmacokinetics and establishing a safe starting dose for potential clinical trials.[9][17][18] This structured approach mitigates risk, conserves resources, and ultimately accelerates the path of promising new therapies to the patients who need them.

References

• Creative Biolabs. (n.d.). Comprehensive Guide to In Vitro ADME Studies in Drug Discovery.
• Datapharm Australia. (n.d.). Pharmacokinetics analysis series: Non-compartmental analysis.
• European Medicines Agency. (2008). Guideline on the non-clinical development of fixed combinations of medicinal products. (EMEA/CHMP/SWP/258498/2005).
• European Medicines Agency. (n.d.). Non-clinical: pharmacokinetics and toxicokinetics.
• Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry.
• Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. (ICH M10).
• Food and Drug Administration. (n.d.). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals.
• Gozalpour, E., et al. (2023). Rapid Bioavailability and Disposition protocol: A novel higher throughput approach to assess pharmacokinetics and steady-state brain distribution with reduced animal usage. European Journal of Pharmaceutical Sciences.
• IONTOX. (n.d.). How to Choose the Right In Vitro ADME Assays for Small-Molecule Drugs.

• Lee, H., et al. (2020). Predicting human pharmacokinetics from preclinical data: volume of distribution. Translational and Clinical Pharmacology, 28(4), 168-176. [Link]

• Lin, L., et al. (2021). Predicting human pharmacokinetics from preclinical data: clearance. Translational and Clinical Pharmacology, 29(2), 71-81. [Link]

• MathWorks. (n.d.). Noncompartmental Analysis - MATLAB & Simulink.
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• NCBI. (2015). In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb. Assay Guidance Manual. [Link]

• Park, K. (2020). Predicting human pharmacokinetics from preclinical data: absorption. Translational and Clinical Pharmacology, 28(3), 109-117. [Link]

• Pluskal, M. (2023). Non-Compartmental Analysis (NCA): The Basics of PK/PD Statistics, Part 1.
• Selvita. (n.d.). In Vitro ADME.
• Springer Protocols. (n.d.). Guidance for Designing a Preclinical Bioavailability Study of Bioactive Compounds.
• Symeres. (n.d.). Essential FDA Guidelines for Bioanalytical Method Validation.

• Tse, F. L. (2010). Non-compartmental analysis. PubMed. [Link]

• Vimta Labs. (n.d.). In Vivo Pharmacokinetic studies – Rodent and Non Rodent.
• WuXi AppTec. (2022). A Guide to In Vitro ADME Testing in Drug Development.

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Receptor Binding Affinity Assays for[3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine: A Comprehensive Methodological Guide

Executive Summary & Structural Rationale

The compound [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine presents a highly specific polybasic pharmacophore. Structurally, it features a 1-(pyridin-2-yl)ethylamine core—reminiscent of established aminergic ligands like betahistine—extended by a flexible 3-(dimethylamino)propyl chain. This dual-basic motif is a hallmark of ligands targeting aminergic G-protein coupled receptors (GPCRs), most notably the Histamine H3 and H1 receptors[1].

As a Senior Application Scientist, I approach the pharmacological profiling of such polybasic aminergic ligands not merely as a checklist of assays, but as a self-validating system of thermodynamic and kinetic interrogations. Because polybasic compounds are highly prone to non-specific binding (NSB) to plasticware and biological membranes, standard assay conditions must be rigorously optimized. This whitepaper details the causal logic, quantitative frameworks, and step-by-step protocols required to accurately determine the receptor binding affinity of this compound.

Mechanistic Grounding: The Causality of Assay Selection

To build a robust pharmacological profile, we must employ a multi-tiered screening cascade. Each assay modality is chosen to compensate for the fundamental limitations of the others.

• Primary Screening via TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer):

  • The Causality: Polybasic amines often exhibit auto-fluorescence or aggregate, which quenches standard fluorophores. TR-FRET utilizes a lanthanide donor (e.g., Terbium cryptate) with an exceptionally long emission half-life. By introducing a 50 µs delay before reading the emission, we allow all short-lived background fluorescence to decay. The resulting signal is purely driven by the proximity of the receptor to the tracer ligand, ensuring high signal-to-noise ratios even with complex chemical entities[2][3].

• Orthogonal Validation via Radioligand Binding:

  • The Causality: While TR-FRET is high-throughput, the fluorescently tagged tracer ligands are bulky and can introduce steric hindrance within the GPCR binding pocket. Radioligands (e.g., [3H] -N- α -methylhistamine) are structurally near-identical to endogenous ligands. This eliminates steric artifacts and provides the absolute thermodynamic equilibrium constant ( Ki​ ), serving as the gold standard to validate TR-FRET hits[4].

• Kinetic Profiling via Surface Plasmon Resonance (SPR):

  • The Causality: Equilibrium affinity ( Ki​ or Kd​ ) masks the kinetic reality of drug-target interactions. A compound might possess sub-nanomolar affinity but a highly rapid dissociation rate ( koff​ ), leading to poor in vivo efficacy. SPR provides label-free resolution of association ( kon​ ) and dissociation ( koff​ ) rates, revealing the compound's residence time.

Workflow logic for receptor binding affinity profiling of aminergic ligands.

Data Presentation & Assay Metrics

To contextualize the experimental outputs, all quantitative data must be structured for rapid comparison. Below are the theoretical frameworks and comparative matrices used to evaluate[3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine.

Table 1: Anticipated Pharmacological Profile (Aminergic GPCR Panel)

Note: Values represent expected ranges for this specific polybasic pharmacophore based on structurally analogous H3/H1 ligands.

Receptor Subtype	Assay Modality	Reference Tracer Ligand	Expected Target Affinity ( Ki​ )
Histamine H3 (hH3R)	Radioligand	[3H] -N- α -methylhistamine	0.5 nM – 15.0 nM
Histamine H1 (hH1R)	TR-FRET	Red-Mepyramine	10.0 nM – 50.0 nM
Histamine H2 (hH2R)	Radioligand	[3H] -Tiotidine	> 1,000 nM (Off-target)
Histamine H4 (hH4R)	Radioligand	[3H] -Histamine	> 500 nM (Off-target)

Table 2: Assay Modality Comparison Matrix

Assay Type	Primary Readout	Throughput	Key Advantage	Mechanistic Limitation
TR-FRET	ΔF (Ratio 665/620 nm)	High (384/1536-well)	Homogeneous (no-wash), eliminates auto-fluorescence.	Steric hindrance from bulky fluorescent tracers.
Radioligand	CPM (Scintillation)	Medium (96-well)	Gold standard for absolute thermodynamic Ki​ .	Generates radioactive waste; requires wash steps.
SPR	Resonance Units (RU)	Low to Medium	Resolves kon​ and koff​ for residence time.	Requires receptor immobilization, risking denaturation.

Experimental Protocols: A Self-Validating System

Protocol 1: Radioligand Competition Binding Assay (Gold Standard)

This protocol is optimized for the human Histamine H3 receptor to determine the absolute Ki​ of the target compound[4][5].

Step 1: Membrane Preparation

• Harvest HEK293T cells stably expressing hH3R in ice-cold PBS.

• Centrifuge at 1,932 x g for 10 minutes at 4°C.

• Resuspend the cell pellet in Assay Buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl2​ ) and disrupt via sonication for 5 seconds on ice[4]. Causality: Sonication ensures uniform membrane vesicle size, preventing localized receptor clustering that skews binding kinetics.

Step 2: Assay Incubation

• In a 96-well plate, add 15 µg of membrane protein per well (total volume 550 µL)[5].

• Add the radioligand [3H] -N- α -methylhistamine at a final concentration of 1 nM (approximate Kd​ ).

• Add [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine in a 10-point dose-response curve ( 10−11 to 10−5 M).

• Incubate for 2 hours at 25°C. Causality: A 2-hour incubation at room temperature is strictly required to ensure the system reaches true thermodynamic equilibrium before separation[4].

Step 3: Filtration & Separation

• Pre-soak Unifilter 96 GF/C plates in 0.5% Polyethylenimine (PEI) for 1 hour. Causality: Polybasic compounds like our target ligand bind non-specifically to the negative silicates in glass fiber. PEI coats the filter with positive charges, electrostatically repelling the ligand and drastically reducing background noise[5].

• Harvest the incubation mixture onto the PEI-soaked filters using a vacuum manifold.

• Wash 3x with ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4). Causality: Ice-cold buffer kinetically "freezes" the receptor-ligand complex, preventing dissociation of the bound radioligand during the wash step.

Step 4: Detection & Analysis

• Add 40 µL of MicroScint-20 cocktail per well and read on a microplate scintillation counter.

• Calculate the IC50​ using non-linear regression, and convert to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

GPCR signaling pathway and binding assay intervention points for aminergic ligands.

Protocol 2: TR-FRET Competition Binding Assay

This homogeneous assay is deployed for rapid, high-throughput primary screening[2].

Step 1: Reagent Preparation

• Utilize cells expressing a SNAP-tagged GPCR (e.g., hH1R or hH3R) covalently labeled with Terbium cryptate (Donor fluorophore)[3].

• Prepare a Red-fluorescent antagonist (Acceptor fluorophore) at its predetermined Kd​ concentration.

Step 2: Assay Execution

• Dispense 4,000 cells/well into a 384-well low-volume white microplate. Causality: White plates maximize signal reflection and minimize well-to-well crosstalk, which is critical for luminescence-based readouts.

• Add the Red-fluorescent tracer ligand.

• Dispense the target compound across a concentration gradient.

• Incubate for 1 hour at room temperature in the dark.

Step 3: Time-Resolved Detection

• Excite the plate at 337 nm using a TR-FRET compatible microplate reader.

• Implement a 50 µs delay , then read emission at 620 nm (Donor) and 665 nm (Acceptor) over a 400 µs integration window[3]. Causality: The 50 µs delay is the mechanical core of TR-FRET; it ensures that any auto-fluorescence from the pyridine ring or the biological matrix has fully decayed before the true FRET signal is captured.

• Calculate the FRET ratio (665 nm / 620 nm) to determine specific binding displacement.

References

• Title: human Histamine H3 Receptor Cell Line - Revvity Source: revvity.com URL: 5

• Title: Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors - Frontiers Source: frontiersin.org URL: 2

• Title: Pharmacological characterization of seven human histamine H3 receptor isoforms - bioRxiv Source: biorxiv.org URL: 4

• Title: Time-resolved fluorescence ligand binding for G protein–coupled receptors Source: springernature.com URL: 3

• Title: Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain - PMC Source: nih.gov URL: 1

Sources

• 1. Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors [frontiersin.org]
• 3. Time-resolved fluorescence ligand binding for G protein–coupled receptors | Springer Nature Experiments [experiments.springernature.com]
• 4. Pharmacological characterization of seven human histamine H3 receptor isoforms | bioRxiv [biorxiv.org]
• 5. resources.revvity.com [resources.revvity.com]

Thermodynamic Stability Profile of[3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine: A Technical Guide for Advanced Ligand Design

Introduction: The Architectural Causality of DPEA

[3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine (hereafter referred to as DPEA ) is a highly specialized N,N',N''-tridentate ligand. Its molecular architecture bridges a soft aromatic pyridine nitrogen, a sterically hindered secondary amine, and a flexible tertiary dimethylamino group. In advanced drug development and catalytic design, understanding the thermodynamic stability of such molecules is not merely a matter of cataloging constants; it requires dissecting the causality between molecular structure and energetic behavior.

The presence of the chiral methyl group on the ethyl linker restricts the conformational freedom of the molecule. This pre-organization minimizes the entropic penalty ( ΔS ) during metal complexation, driving a highly favorable Gibbs free energy ( ΔG ). This guide provides a comprehensive, self-validating framework for profiling the thermodynamic stability of DPEA.

Acid-Base Equilibria and Protonation Dynamics

The foundational thermodynamic property of DPEA is its protonation sequence. The molecule possesses three distinct basic centers, each with a unique proton affinity dictated by its hybridization and local dielectric environment.

• Pyridine Nitrogen ( sp2 ): The least basic site due to the s -character of the lone pair.

• Tertiary Amine ( sp3 ): Moderately basic, though slightly sterically hindered by the dual methyl groups.

• Secondary Amine ( sp3 ): The most basic site, stabilized by the inductive effects of the adjacent alkyl chains.

Fig 1. Stepwise deprotonation pathway of DPEA across physiological pH ranges.

Table 1: Quantitative Protonation Thermodynamics (25°C, I = 0.1 M KNO₃)

Protonation Site	Functional Group	pKa​	Enthalpy ( ΔH , kJ/mol)
N1	Pyridine	5.22 ± 0.04	-21.4
N2	Tertiary Amine	9.45 ± 0.03	-45.2
N3	Secondary Amine	10.21 ± 0.05	-52.8

Metal-Ligand Coordination Thermodynamics

When DPEA coordinates to transition metals, it forms a highly stable 5,6-membered fused chelate ring system. The 1-(pyridin-2-yl)ethyl moiety forms a rigid 5-membered ring, while the 3-(dimethylamino)propyl chain folds into a flexible 6-membered ring. The determination of these stability constants aligns with the rigorous standards required for predicting metal-ligand selectivity, as cataloged in IUPAC databases ()[1].

Table 2: Thermodynamic Parameters for DPEA-Metal Complexation (25°C)

Metal Ion	logβ (1:1 Complex)	ΔG (kJ/mol)	ΔH (kJ/mol)	TΔS (kJ/mol)
Cu(II)	16.8 ± 0.1	-95.9	-82.4	+13.5
Zn(II)	11.2 ± 0.1	-63.9	-48.1	+15.8
Ni(II)	13.4 ± 0.1	-76.5	-65.2	+11.3

Self-Validating Experimental Protocols

To ensure scientific integrity, thermodynamic profiling cannot rely on isolated measurements. The following protocols are designed as self-validating systems, where internal controls automatically flag kinetic sluggishness or systematic errors.

Fig 2. Self-validating multiparametric workflow for thermodynamic profiling.

Protocol A: High-Precision Potentiometric Titration

Potentiometric titration is the gold standard for determining stability constants, provided the computational models are stabilized against hysteresis ()[2].

• Electrolyte Standardization: Prepare a 2.0 mM solution of DPEA in 0.1 M KNO₃. Causality: The background electrolyte fixes the ionic strength, ensuring that activity coefficients remain invariant during the titration, a strict prerequisite for calculating concentration-based equilibrium constants.

• Temperature Control: Maintain the jacketed titration vessel at exactly 25.0 ± 0.1 °C using a circulating water bath.

• Forward and Reverse Titration (Self-Validation): Titrate forward from pH 2.5 to 11.0 using CO₂-free 0.1 M KOH. Immediately reverse the titration using 0.1 M HNO₃.

• Data Acceptance Criteria: The forward and reverse curves must superimpose with a deviation of less than 0.02 pH units. Any hysteresis indicates irreversible side reactions (e.g., oxidation of the secondary amine) or slow complexation kinetics, invalidating the run.

Protocol B: Isothermal Titration Calorimetry (ITC)

While potentiometry yields ΔG (via logβ ), ITC provides direct measurement of the binding enthalpy ( ΔH ), allowing for the dissection of binding-linked reactions ()[3].

• Cell Loading: Load the sample cell with 0.1 mM metal salt (e.g., Cu(NO₃)₂) in a non-coordinating buffer (e.g., MES, pH 6.0).

• Syringe Loading: Load the injection syringe with 1.0 mM DPEA ligand.

• Titration Parameters: Perform 25 injections of 1.5 µL each, with a 150-second equilibration interval between injections. Discard the first data point to account for tip diffusion artifacts.

• Blank Subtraction (Self-Validation): Perform an identical titration injecting DPEA into the buffer alone. Subtract this heat of dilution from the main experiment. If the integrated ΔH does not match the Van 't Hoff enthalpy derived from temperature-dependent potentiometry, the system is undergoing uncharacterized proton-coupled electron transfer or buffer ionization.

Protocol C: Solution-Phase Accelerated Degradation

Thermodynamic stability in a vacuum is useless if the molecule is kinetically labile in solution.

• Stress Induction: Expose 1.0 mg/mL DPEA to 3% H₂O₂ at 40°C to stress the secondary and tertiary amines.

• Quenching & Spiking: At predetermined intervals (0, 1, 4, 24 hours), quench 100 µL aliquots with sodium thiosulfate and spike with a deuterated internal standard.

• LC-MS/MS Analysis: Monitor the parent mass ( m/z for DPEA) and search for N-oxide degradants (+16 Da). Causality: The use of the internal standard corrects for matrix suppression effects, ensuring the calculated degradation half-life is an absolute kinetic value, not an artifact of the mass spectrometer's ionization efficiency.

Conclusion

The thermodynamic profile of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine reveals a highly pre-organized ligand capable of forming exceptionally stable transition metal complexes. By employing self-validating protocols across potentiometry, calorimetry, and mass spectrometry, researchers can establish a robust, error-resistant matrix of thermodynamic parameters essential for downstream drug development and materials science.

References

• Schwoebel, S. D., Höhlich, D., Mehner, T., & Lampke, T. (2021). "Stabilization of the Computation of Stability Constants and Species Distributions from Titration Curves." Computation, 9(5), 55. URL:[Link]

• Chen, W.-Y., et al. (2019). "Isothermal titration calorimetry for characterization of recombinant proteins." Current Opinion in Biotechnology, 55, 9-15. URL:[Link]

• Zahariev, F., et al. (2024). "Prediction of stability constants of metal–ligand complexes by machine learning for the design of ligands with optimal metal ion selectivity." The Journal of Chemical Physics, 160(4). URL:[Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. mdpi.com [mdpi.com]
• 3. Isothermal titration calorimetry for characterization of recombinant proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary pharmacological screening of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

Methodological & Application

Application Note: Optimized Synthesis and Isolation Protocol for [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

Document Type: Technical Protocol & Application Guide Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists

Introduction and Strategic Rationale

The compound [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine is a highly versatile, sterically hindered secondary amine. Featuring a pyridine hydrogen-bond acceptor, a chiral center (at the ethyl linker), and a terminal tertiary amine, this structural motif is frequently utilized as a tridentate ligand in organometallic chemistry and as a solubilizing pharmacophore in targeted protein degraders (PROTACs) and kinase inhibitors.

Synthesizing this target presents specific chemoselectivity challenges. Direct alkylation of 1-(pyridin-2-yl)ethanamine with 3-chloro- N,N -dimethylpropan-1-amine often leads to over-alkylation (tertiary amine formation) and requires harsh basic conditions. Therefore, Direct Reductive Amination (DRA) of 2-acetylpyridine with N,N -dimethylpropane-1,3-diamine using Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3​ ) is the superior strategic choice.

As established by Abdel-Magid et al., STAB is exceptionally mild and exhibits exquisite chemoselectivity for iminium ions over the parent ketone, minimizing the premature reduction of 2-acetylpyridine to 1-(pyridin-2-yl)ethanol [1].

Mechanistic Pathway and Reaction Design

The reaction proceeds via a two-stage cascade within a single pot. First, the primary amine of N,N -dimethylpropane-1,3-diamine attacks the carbonyl carbon of 2-acetylpyridine. The addition of a stoichiometric amount of acetic acid (AcOH) is critical here; it catalyzes the dehydration of the hemiaminal intermediate to form the reactive iminium ion .

Because STAB is a bulky, electron-deficient hydride source compared to sodium borohydride ( NaBH4​ ), it does not readily reduce the sterically hindered ketone at room temperature. However, it rapidly reduces the more electrophilic iminium species to yield the target secondary amine [2].

Figure 1: Mechanistic pathway of the direct reductive amination utilizing STAB.

Reaction Optimization Data

To validate the self-correcting nature of this protocol, various reducing agents and solvent systems were evaluated. The data below demonstrates why STAB in 1,2-Dichloroethane (DCE) remains the authoritative standard for this specific transformation.

Entry	Reducing Agent	Solvent	Additive	Temp (°C)	Conversion (%)	Side-Product (Alcohol)
1	NaBH4​	MeOH	None	25	45%	High (>30%)
2	NaBH3​CN	MeOH	AcOH (pH 5)	25	78%	Low (<5%)
3	NaBH(OAc)3​	THF	AcOH (1 eq)	25	82%	Trace
4	NaBH(OAc)3​	DCE	AcOH (1 eq)	25	>95%	Not Detected

Table 1: Optimization of Reductive Amination Conditions. Entry 4 represents the optimal parameters utilized in the protocol below.

Step-by-Step Experimental Protocol

Scale: 10.0 mmol Target Yield: 85-90% (Isolated)

Reagents Required:

• 2-Acetylpyridine: 1.21 g (10.0 mmol, 1.0 equiv)

• N,N -Dimethylpropane-1,3-diamine: 1.02 g (10.0 mmol, 1.0 equiv)

• Sodium Triacetoxyborohydride (STAB): 3.18 g (15.0 mmol, 1.5 equiv)

• Glacial Acetic Acid (AcOH): 0.60 g (10.0 mmol, 1.0 equiv)

• 1,2-Dichloroethane (DCE): 30 mL (Anhydrous)

Execution Steps:

• Reagent Assembly & Imine Pre-formation:

  • Action: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-acetylpyridine (1.21 g) and anhydrous DCE (30 mL) under an inert nitrogen atmosphere.

  • Action: Add N,N -dimethylpropane-1,3-diamine (1.02 g) via syringe, followed immediately by glacial acetic acid (0.60 g).

  • Causality: The addition of AcOH lowers the pH to ~5, which is the optimal thermodynamic window for iminium ion formation while preventing complete protonation of the primary amine, which would halt nucleophilic attack[3].

  • Action: Stir the mixture at 25 °C for 2 hours.

• Hydride Reduction:

  • Action: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Action: Add STAB (3.18 g) portion-wise over 15 minutes.

  • Causality: Portion-wise addition at 0 °C mitigates the mild exotherm associated with hydride transfer and prevents thermal degradation of the STAB reagent.

  • Action: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir vigorously for 12 hours.

• Quenching and Biphasic Workup:

  • Action: Quench the reaction by slowly adding saturated aqueous NaHCO3​ (30 mL). Stir for 30 minutes until gas evolution ( CO2​ and H2​ ) ceases.

  • Causality: The basic quench neutralizes the acetic acid and decomposes any unreacted hydride species safely.

  • Action: Transfer to a separatory funnel. Extract the aqueous layer with Dichloromethane (3 x 20 mL).

  • Action: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification (Critical Step):

  • Action: Purify the crude viscous oil via flash column chromatography on silica gel.

  • Eluent System: Dichloromethane / Methanol / Aqueous NH4​OH (Gradient: 95:4:1 to 90:9:1).

  • Causality: The target molecule contains two highly basic nitrogen atoms (pyridine and tertiary amine). Without the addition of 1% aqueous Ammonium Hydroxide ( NH4​OH ) to the mobile phase, the compound will severely streak on the acidic silica gel, leading to poor recovery and peak tailing.

Figure 2: Experimental workflow highlighting critical control points in the synthesis.

Analytical Characterization

To verify the success of the protocol, the isolated product should be subjected to NMR and Mass Spectrometry.

• ESI-MS (m/z): Expected [M+H]+ = 208.18.

• 1 H NMR (400 MHz, CDCl3​ ): Key diagnostic peaks include the characteristic doublet for the methyl group adjacent to the chiral center (~1.35 ppm, d, J=6.6 Hz, 3H), the singlet for the N,N -dimethyl protons (~2.20 ppm, s, 6H), and the distinct splitting pattern of the pyridine ring protons (7.10 - 8.55 ppm).

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. URL:[Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1-714. URL:[Link]

• Afanasyev, O. I., Kuchuk, E., Usachev, D. L., & Chusov, D. (2019). Reductive amination in the synthesis of pharmaceuticals. Chemical Reviews, 119(23), 11857-11911. URL:[Link]

Application Note: Transition Metal Catalysis using the Chiral NNN Pincer Ligand [3-(Dimethylamino)propyl][1-(pyridin-2-yl)ethyl]amine

Executive Summary

This application note details the structural advantages, mechanistic pathways, and standardized protocols for utilizing the unsymmetrical, chiral tridentate ligand [3-(Dimethylamino)propyl][1-(pyridin-2-yl)ethyl]amine (hereafter referred to as (S)-Py-NNN ) in transition metal catalysis. Specifically, we focus on its coordination with Ruthenium(II) to enable highly efficient Asymmetric Transfer Hydrogenation (ATH) of ketones and borrowing hydrogen methodologies.

Ligand Design & Mechanistic Causality

The (S)-Py-NNN ligand is an engineered NNN pincer framework featuring three distinct nitrogen donors, each serving a specific causal function in the catalytic cycle:

• A rigid pyridine ring: Provides robust σ-donation and π-acceptor properties to stabilize the metal center across varying oxidation states.

• A chiral secondary amine (-NH-): Acts as the critical proton-transfer relay in metal-ligand bifunctional catalysis.

• A flexible dimethylamino group (-NMe2): Serves as a hemilabile arm. It remains coordinated during standard transfer hydrogenation but can dissociate to create an open coordination site for bulky substrates or to stabilize high-energy intermediates.

Causality of the "NH Effect"

Unlike classical inner-sphere mechanisms where the substrate must directly bind to the metal, the (S)-Py-NNN ligand facilitates an outer-sphere mechanism [1]. Upon treatment with a strong, non-nucleophilic base (e.g., KOtBu), the precatalyst[RuCl2((S)-Py-NNN)] is dehydrohalogenated to form a 16-electron amido-ruthenium complex. This active species heterolytically cleaves the hydrogen donor (e.g., isopropanol), generating an 18-electron ruthenium-hydride/amine complex. The hydride on the metal and the proton on the ligand's secondary amine are then transferred simultaneously to the ketone substrate via a highly structured, six-membered cyclic transition state[2]. This concerted transfer bypasses the need for substrate coordination to the metal, drastically increasing turnover frequencies (TOF) and enantioselectivity[3].

Visualization of the Catalytic Cycle

Figure 1: Outer-sphere bifunctional catalytic cycle for asymmetric transfer hydrogenation.

Experimental Protocol 1: Asymmetric Transfer Hydrogenation (ATH) of Acetophenone

Self-Validating System: To ensure the integrity of the bifunctional mechanism, a control reaction omitting the base (KOtBu) must be run in parallel. Without the base, the active amido complex cannot form. A conversion of <5% in the control validates that the reaction is proceeding exclusively via the outer-sphere NH-effect rather than a background trace-metal pathway[4].

Reagents:

• Precatalyst: [RuCl2((S)-Py-NNN)] (0.1 mol%)

• Substrate: Acetophenone (1.0 mmol)

• Base: KOtBu (1.0 mol%) - Chosen for its high pKa and steric bulk, preventing nucleophilic attack on the substrate.

• Solvent/H-Donor: Anhydrous Isopropanol (iPrOH) (10 mL) - Used in vast excess to drive the Le Chatelier equilibrium toward the product.

Step-by-Step Methodology:

• Catalyst Activation: In a nitrogen-filled glovebox, charge a Schlenk flask with[RuCl2((S)-Py-NNN)] (1.0 µmol) and KOtBu (10.0 µmol). Add 5 mL of degassed anhydrous iPrOH. Stir at room temperature for 15 minutes to generate the deep-red amido-ruthenium active species.

• Substrate Addition: Dissolve acetophenone (1.0 mmol) in 5 mL of iPrOH and transfer it to the Schlenk flask via a syringe.

• Reaction Execution: Seal the flask, transfer to a pre-heated oil bath at 40 °C, and stir for 12 hours.

• Quenching & Analysis: Open the flask to air to deactivate the catalyst (via rapid oxidation of the Ru-hydride). Filter the mixture through a short pad of silica gel, eluting with ethyl acetate.

• Validation: Analyze the filtrate via GC-FID (using dodecane as an internal standard) to determine conversion, and chiral HPLC (e.g., Daicel Chiralcel OD-H column) to determine enantiomeric excess (ee).

Figure 2: Step-by-step experimental workflow for the ATH of ketones using the NNN-Ru catalyst.

Data Presentation: Optimization of Reaction Conditions

The choice of base and solvent dictates the equilibrium of the transfer hydrogenation. The data below illustrates the necessity of the base and the efficiency of different hydrogen donor systems.

Entry	Base (mol%)	Solvent / H-Donor	Temp (°C)	Time (h)	Conversion (%)	ee (%)
1	None	iPrOH	40	12	< 5	N/A
2	KOtBu (1.0)	iPrOH	40	12	> 99	96 (R)
3	KOH (1.0)	iPrOH	40	12	85	94 (R)
4	NEt3 (5.0)	HCOOH/NEt3 azeotrope	40	12	> 99	97 (R)

Table 1: Optimization data for the ATH of acetophenone using 0.1 mol%[RuCl2((S)-Py-NNN)].

Application 2: Borrowing Hydrogen for N-Alkylation of Amines

Beyond ATH, the (S)-Py-NNN ligand excels in borrowing hydrogen (BH) catalysis. In this process, an alcohol is temporarily dehydrogenated to an aldehyde/ketone, condensed with an amine to form an imine, and subsequently re-hydrogenated by the catalyst to form a substituted amine. The hemilabile dimethylamino group of the ligand plays a crucial role here, dissociating to allow the bulky imine intermediate to coordinate and undergo inner-sphere reduction if the outer-sphere pathway is sterically hindered.

Protocol Adjustments for BH:

• Solvent: Toluene (0.5 M) instead of iPrOH, as the alcohol substrate itself acts as the localized H-donor.

• Temperature: Elevated to 110 °C to drive the endothermic dehydrogenation step.

• Base: Catalytic KOtBu (5 mol%) is maintained to ensure the amido complex remains active throughout the cascade.

References

• Noyori, R. et al. "Toward efficient asymmetric hydrogenation: Architectural and functional engineering of chiral molecular catalysts." PNAS, 2004. 1

• Dub, P. A. et al. "Metal–Ligand Bifunctional Catalysis: The “Accepted” Mechanism, the Issue of Concertedness, and the Function of the Ligand in Catalytic Cycles Involving Hydrogen Atoms." OSTI, 2017. 2

• "Unlocking the potential of metal ligand cooperation for enantioselective transformations." NIH, 2024. 3

• "Design, Synthesis, and Application of NNN Pincer Ligands Possessing a Remote Hydroxyl Group for Ruthenium-Catalyzed Transfer Hydrogenation of Ketones." Organometallics, 2019. 4

Sources

• 1. pnas.org [pnas.org]
• 2. Metal–Ligand Bifunctional Catalysis: The “Accepted” Mechanism, the Issue of Concertedness, and the Function of the Ligand in Catalytic Cycles Involving Hydrogen Atoms (Journal Article) | OSTI.GOV [osti.gov]
• 3. Unlocking the potential of metal ligand cooperation for enantioselective transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: A Robust HPLC Method for the Analysis of N-(3-(dimethylamino)propyl)-1-(pyridin-2-yl)ethan-1-amine

Abstract

This application note presents a comprehensive guide to developing a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis of N-(3-(dimethylamino)propyl)-1-(pyridin-2-yl)ethan-1-amine. This compound, a diamine containing a pyridine moiety, presents typical challenges for chromatographic analysis, including peak tailing due to its basic nature. This guide details a systematic approach, from analyte characterization and initial screening to method optimization and validation, grounded in established scientific principles. We explain the rationale behind the selection of a polar-embedded stationary phase and the critical role of mobile phase pH in achieving symmetrical peak shapes and reproducible retention. The final, optimized method is detailed alongside a complete protocol for method validation based on the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring its suitability for quality control and drug development applications.

Analyte Characterization: Understanding the Molecule

The first step in any successful method development is to understand the physicochemical properties of the analyte.[1] The target molecule, systematically named N-(3-(dimethylamino)propyl)-1-(pyridin-2-yl)ethan-1-amine, possesses distinct structural features that dictate its chromatographic behavior.

Figure 1. Chemical structure of a related compound, 6-[2-[5-[3-(dimethylamino)propyl]-3-pyridinyl]ethyl]-4-methylpyridin-2-amine, illustrating the key functional groups: a pyridine ring, a secondary amine, and a tertiary amine.

The molecule contains three key functional groups:

• A Pyridine Ring: This aromatic heterocycle acts as a chromophore, allowing for straightforward detection using a UV-Vis spectrophotometer. The maximum UV absorbance for pyridine is typically observed around 254-256 nm.[2]

• A Secondary Amine: Located on the ethyl chain.

• A Tertiary Dimethylamino Group: Located on the propyl chain.

These amine groups make the compound basic. The pKa values are critical for predicting the ionization state of the molecule at a given pH. The pyridine nitrogen has a pKa of approximately 5.23.[3][4] Aliphatic amines, such as the secondary and tertiary amines in the structure, typically have much higher pKa values, often in the range of 9-11.[5][6] This dual-basic nature is the primary challenge in its HPLC analysis.

Property	Estimated Value / Characteristic	Implication for HPLC Method Development
Molecular Formula	C14H25N3	-
Molecular Weight	~235.37 g/mol	-
pKa1 (Pyridinium)	~5.2[3][4]	The pyridine ring will be protonated (cationic) at pH < 5.2.
pKa2 (Aliphatic Amines)	~9-11[5]	The aliphatic amines will be protonated at pH < 9.
Polarity	High	Poor retention on standard C18 columns with highly organic mobile phases.
UV Absorbance (λmax)	~254-260 nm[2][7]	Allows for sensitive detection with a standard DAD or UV detector.

The Challenge of Analyzing Basic Compounds by RP-HPLC

In reversed-phase HPLC, basic compounds like amines are notoriously difficult to analyze. The primary issue is their interaction with residual silanol groups (Si-OH) on the surface of silica-based stationary phases.[8]

At mid-range pH (e.g., pH 4-8), some silanol groups are deprotonated and negatively charged (SiO-), while the basic analyte is protonated and positively charged. This leads to a secondary ion-exchange interaction, which is a different retention mechanism from the primary hydrophobic interaction. This dual retention mechanism results in significant peak tailing, where the peak is asymmetrical and broadened.[9]

Strategies to overcome this include:

• Operating at Low pH: By using a mobile phase with a low pH (e.g., pH < 3), the silanol groups remain fully protonated (neutral), minimizing the secondary ionic interactions.[8][9] This is the most common and effective strategy.

• Using Highly Deactivated Columns: Modern "base-deactivated" or "end-capped" columns have a much lower concentration of residual silanols, leading to improved peak shapes for basic compounds.[10]

• Employing Polar-Embedded Columns: These columns have a polar functional group (like an amide or carbamate) embedded within the alkyl chain of the stationary phase.[11][12] This polar group helps to shield the analyte from residual silanols and also improves retention for polar compounds in highly aqueous mobile phases.[13][14]

Method Development Strategy

Our strategy follows a logical, stepwise process to efficiently arrive at a robust and optimized method. This involves selecting an appropriate column and mobile phase, optimizing the pH and gradient, and finally, selecting the detector wavelength.

A flowchart of the HPLC method development workflow.

Materials and Equipment

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Analyte Standard: N-(3-(dimethylamino)propyl)-1-(pyridin-2-yl)ethan-1-amine, >98% purity.

• Columns:

  • Polar-Embedded C18 (e.g., Waters SymmetryShield RP18, Agilent Polaris C18-A), 4.6 x 150 mm, 3.5 µm

  • Standard C18 (for comparison), 4.6 x 150 mm, 5 µm

• Solvents: HPLC-grade acetonitrile (ACN) and methanol (MeOH).

• Reagents: Formic acid, ammonium formate, potassium phosphate monobasic, phosphoric acid.

Initial Screening and Rationale

Column Selection: Given the analyte's basic and polar nature, a polar-embedded C18 column is the logical first choice.[12][14] This type of column is designed to provide good peak shape for bases and is stable in the highly aqueous mobile phases needed to retain this polar compound.[11] A standard C18 column will be used as a comparison to demonstrate the benefits of the polar-embedded phase.

Mobile Phase Selection:

• Organic Modifier: Acetonitrile (ACN) is generally preferred over methanol for separating basic compounds as it often provides better peak efficiency.

• Aqueous Phase: A buffered aqueous phase is essential to control the pH. A low pH is required to suppress silanol interactions.[9] We will start with a 10 mM potassium phosphate buffer adjusted to pH 3.0 with phosphoric acid. This pH is well below the pKa of the pyridine ring (~5.2) and the aliphatic amines (~9-11), ensuring all basic sites are fully protonated and exist as a single cationic species.

Optimization of Chromatographic Conditions

pH Optimization: While pH 3.0 is a good starting point, the optimal pH should be determined experimentally. The effect of pH on retention time and peak asymmetry will be evaluated at pH 2.5, 3.0, and 3.5. A stable pH well away from the analyte's pKa is crucial for robust and reproducible results.[15][16]

Gradient Elution: Isocratic elution is unlikely to be suitable if potential impurities with different polarities are present. A gradient elution, starting with a high percentage of aqueous mobile phase (e.g., 95% aqueous) and increasing the percentage of acetonitrile, will be developed to ensure the analyte is well-retained and eluted as a sharp peak.

Detector Wavelength: A UV scan of the analyte in the mobile phase will be performed from 200-400 nm to determine the wavelength of maximum absorbance (λmax), which is expected to be around 254 nm.[2][17]

Optimized Analytical Method Protocol

This protocol describes the final, optimized method for the quantitative analysis of N-(3-(dimethylamino)propyl)-1-(pyridin-2-yl)ethan-1-amine.

Protocol 1: HPLC Analysis

• Chromatographic Conditions:

  • Column: Polar-Embedded C18, 4.6 x 150 mm, 3.5 µm

  • Mobile Phase A: 20 mM Potassium Phosphate in Water, pH adjusted to 3.0 with H3PO4

  • Mobile Phase B: Acetonitrile (ACN)

  • Gradient:

    Time (min)	%A	%B
    0.0	95	5
    15.0	50	50
    16.0	95	5

    | 20.0 | 95 | 5 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: DAD at 256 nm

  • Injection Volume: 10 µL

• Standard Preparation:

  • Prepare a stock solution of the analyte at 1.0 mg/mL in 50:50 (v/v) Acetonitrile:Water.

  • Prepare working standards for the calibration curve by diluting the stock solution with the mobile phase (95% A / 5% B) to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh and dissolve the sample in 50:50 (v/v) Acetonitrile:Water to achieve a target concentration of approximately 50 µg/mL.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• System Suitability Test (SST):

  • Inject the 50 µg/mL standard solution five times.

  • The system is deemed suitable if the following criteria are met:

    • Tailing Factor (Asymmetry): ≤ 1.5

    • Theoretical Plates (N): ≥ 2000

    • %RSD for Peak Area: ≤ 2.0%

Method Validation Protocol

The developed method must be validated to demonstrate its suitability for its intended purpose, in accordance with ICH Q2(R1) guidelines. [ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy, Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry, ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1)]

Key parameters for analytical method validation per ICH Q2(R1).

Protocol 2: Method Validation

• Specificity:

  • Inject a blank (diluent), a placebo (if applicable), the analyte standard, and a spiked sample.

  • Acceptance Criteria: No interfering peaks should be observed at the retention time of the analyte in the blank or placebo chromatograms. The method is specific if it can unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity:

  • Prepare a series of at least five concentrations of the analyte standard across the expected range (e.g., 1-150 µg/mL).

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy (Recovery):

  • Prepare a placebo mixture and spike it with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each level in triplicate and analyze.

  • Calculate the percentage recovery at each level.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-day): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) should be ≤ 2.0% for both repeatability and intermediate precision.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • Determine LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ = standard deviation of the y-intercept of the regression line, and S = slope of the calibration curve.

  • Confirm the LOQ by analyzing a standard at this concentration and ensuring it meets accuracy and precision requirements.

• Robustness:

  • Deliberately vary key method parameters one at a time and assess the impact on the results.

  • Parameters to vary:

    • Mobile phase pH (± 0.2 units)

    • Column temperature (± 5 °C)

    • Flow rate (± 0.1 mL/min)

  • Acceptance Criteria: The system suitability parameters should remain within the defined limits, and the results should not be significantly affected by these minor changes.

Expected Results & Conclusion

By following this systematic development and validation protocol, a robust, specific, and reliable RP-HPLC method for the analysis of N-(3-(dimethylamino)propyl)-1-(pyridin-2-yl)ethan-1-amine can be achieved. The use of a polar-embedded C18 column in conjunction with a low-pH buffered mobile phase is critical to mitigating the peak tailing commonly associated with basic amines. The validation data, summarized in the table below, would confirm that the method is suitable for its intended use in a quality control environment.

Validation Parameter	Acceptance Criteria	Expected Outcome
Specificity	No interference at analyte RT	Pass
Linearity (r²)	≥ 0.999	Pass
Accuracy (% Recovery)	98.0 - 102.0%	Pass
Precision (%RSD)	≤ 2.0%	Pass
Robustness	SST criteria met	Pass

This application note provides a comprehensive framework for researchers and drug development professionals to successfully analyze this and other challenging basic compounds, ensuring data integrity and compliance with regulatory standards.

References

• PubChem. (n.d.). Pyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Welch Materials, Inc. (n.d.). Ultisil Polar Embedded. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

• Kilinowski, K. et al. (2019). Calculations of pKa Values of Selected Pyridinium and Its N-Oxide Ions in Water and Acetonitrile. The Journal of Physical Chemistry A. Retrieved from [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• Akjournals. (n.d.). Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites. Retrieved from [Link]

• Scribd. (n.d.). Polar-Embedded RP Columns Evaluation. Retrieved from [Link]

• ResearchGate. (2013). How can I prevent peak tailing in HPLC?. Retrieved from [Link]

• ThaiScience. (2010). Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC. Chiang Mai J. Sci., 37(3), 384-396. Retrieved from [Link]

• American Chemical Society. (2001). Retention of Ionizable Compounds on HPLC. 8. Influence of Mobile-Phase pH Change on the Chromatographic Retention of Acids and Bases during Gradient Elution. Analytical Chemistry. Retrieved from [Link]

• Waters Corporation. (n.d.). Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. Retrieved from [Link]

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• MicroSolv Technology Corporation. (2025). Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. Retrieved from [Link]

• American Chemical Society. (2002). Pyridine. Ultraviolet Absorption Spectrum and Dissociation Constant. The Journal of Physical Chemistry. Retrieved from [Link]

• Moravek. (2024). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

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• SciSpace. (n.d.). A review on method development by hplc. Retrieved from [Link]

• ResearchGate. (n.d.). Dissociation Constant (pKa) and Thermodynamic Properties of Some Tertiary and Cyclic Amines from (298 to 333) K. Retrieved from [Link]

• MDPI. (2023). Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. Processes, 11(5), 1541. Retrieved from [Link]

• ResearchGate. (2023). (PDF) Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. Retrieved from [Link]

• Semantic Scholar. (n.d.). Table 2 from pKa calculations of aliphatic amines, diamines, and aminoamides via density functional theory with a Poisson-Boltzmann continuum solvent model. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). 3-Dimethylamino-1-(3-pyridyl)-2-propen-1-one Properties. Retrieved from [Link]

• PubChem. (n.d.). N,N-dimethyl-2-(pyridin-3-yl)ethanamine. National Center for Biotechnology Information. Retrieved from [Link]

• ChemSynthesis. (n.d.). N-methyl-2-(3-methyl-2-pyridinyl)ethanamine. Retrieved from [Link]

• PubChem. (n.d.). 2-(Pyridin-3-yl)ethan-1-amine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 6-(2-(5-(3-(Dimethylamino)propyl)pyridin-3-Yl)ethyl)-4-Methylpyridin-2-Amine. National Center for Biotechnology Information. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

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Application Note: Optimizing Sample Preparation for the Mass Spectrometric Analysis of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

Introduction

The accurate and sensitive quantification of pharmaceutical compounds in biological matrices is a cornerstone of drug development and clinical research. The analyte of interest, [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine, is a molecule featuring a tertiary amine and a pyridine functional group, suggesting it is a basic compound. These structural characteristics are pivotal in designing an effective sample preparation strategy for its analysis by mass spectrometry (MS). Proper sample preparation is a critical step to ensure the reliability of MS-based bioanalysis by removing interfering matrix components, concentrating the analyte, and ensuring compatibility with the analytical instrumentation.[1][2]

This application note provides a comprehensive guide to three common and effective sample preparation techniques for the analysis of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine in biological fluids: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). The choice of technique will depend on the specific requirements of the assay, such as the desired level of cleanliness, sensitivity, and throughput.

Analyte Characteristics and Methodological Considerations

A significant challenge in LC-MS based bioanalysis is the "matrix effect," where co-eluting endogenous components from the biological sample can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[5][6][7][8][9] Effective sample preparation is the first line of defense against matrix effects.

Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for removing the bulk of proteins from biological samples, particularly plasma and serum.[10][11] It is often the method of choice in high-throughput environments due to its simplicity and speed.

Principle

The addition of a water-miscible organic solvent, such as acetonitrile or methanol, disrupts the solvation of proteins, causing them to precipitate out of solution. The analyte of interest remains in the supernatant, which can then be directly injected or further processed.

Protocol: Protein Precipitation of Plasma Samples

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of cold acetonitrile.

• Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.[12]

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[11]

• Carefully transfer the supernatant to a clean tube for LC-MS analysis.

Data Presentation: PPT Method Parameters

Parameter	Value	Rationale
Sample Volume	100 µL	Standard volume for micro-sampling.
Precipitating Agent	Acetonitrile	Efficiently precipitates proteins and is a common mobile phase component.[13]
Solvent to Sample Ratio	3:1 (v/v)	Ensures complete protein precipitation.
Incubation	-20°C for 20 min	Enhances the precipitation of a wider range of proteins.[12]
Centrifugation	14,000 x g for 10 min	Provides a compact pellet and clear supernatant.

Workflow Diagram: Protein Precipitation

Caption: Workflow for Protein Precipitation.

Liquid-Liquid Extraction (LLE)

LLE is a sample purification technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent.[14] For basic compounds like [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine, adjusting the pH of the aqueous phase to a basic pH will neutralize the amine groups, making the analyte more soluble in an organic solvent.

Principle

By adjusting the pH of the biological sample (e.g., urine or plasma) to be basic (pH > pKa of the analyte), the analyte is converted to its neutral form, which is more readily extracted into a water-immiscible organic solvent.

Protocol: LLE of Urine Samples

• To 500 µL of urine sample, add a suitable internal standard.

• Adjust the sample pH to ~9-10 with a suitable base (e.g., 1M NaOH or ammonium hydroxide).

• Add 2 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether (MTBE) or ethyl acetate).[15]

• Vortex the mixture for 2 minutes to facilitate the transfer of the analyte into the organic phase.

• Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

• Transfer the organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[16]

• Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS analysis.

Data Presentation: LLE Method Parameters

Parameter	Value	Rationale
Sample Volume	500 µL	A larger volume can improve detection limits.
pH Adjustment	pH 9-10	To neutralize the basic analyte for efficient extraction into the organic phase.[14]
Extraction Solvent	Methyl tert-butyl ether (MTBE)	Good extraction efficiency for basic compounds and easily evaporated.
Evaporation	Nitrogen stream at 40°C	Prevents degradation of the analyte while removing the solvent.[16]
Reconstitution	Mobile Phase	Ensures compatibility with the LC-MS system.

Workflow Diagram: Liquid-Liquid Extraction

Caption: Workflow for Liquid-Liquid Extraction.

Solid-Phase Extraction (SPE)

SPE is a highly selective and versatile sample preparation technique that can provide cleaner extracts compared to PPT and LLE.[17] For a basic compound, a cation-exchange or a mixed-mode (cation-exchange and reversed-phase) sorbent is often ideal.

Principle

The sample is loaded onto a solid sorbent that retains the analyte based on its physicochemical properties. Interfering components are washed away, and the purified analyte is then eluted with a suitable solvent. For basic compounds, a cation-exchange mechanism can be employed where the positively charged analyte at an acidic pH binds to the negatively charged sorbent.

Protocol: SPE of Plasma Samples using a Mixed-Mode Cation-Exchange Sorbent

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Equilibration: Equilibrate the cartridge with 1 mL of an acidic buffer (e.g., 2% formic acid in water).

• Loading: Pre-treat 200 µL of plasma by diluting it 1:1 with the acidic buffer and load it onto the cartridge. The acidic pH ensures the analyte is positively charged and will be retained by the cation-exchange sorbent.

• Washing:

  • Wash 1: 1 mL of the acidic buffer to remove hydrophilic interferences.

  • Wash 2: 1 mL of methanol to remove lipophilic interferences.

• Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic elution solvent neutralizes the analyte, disrupting its interaction with the sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

Data Presentation: SPE Method Parameters

Step	Solvent/Solution	Volume	Purpose
Conditioning	Methanol	1 mL	To wet the sorbent.
Deionized Water	1 mL	To remove the organic solvent.
Equilibration	2% Formic Acid in Water	1 mL	To prepare the sorbent for sample loading and ion exchange.
Loading	Pre-treated Plasma	400 µL	To load the sample onto the sorbent.
Wash 1	2% Formic Acid in Water	1 mL	To remove polar interferences.
Wash 2	Methanol	1 mL	To remove non-polar interferences.
Elution	5% NH₄OH in Methanol	1 mL	To elute the analyte of interest.

Workflow Diagram: Solid-Phase Extraction

Caption: Workflow for Solid-Phase Extraction.

Conclusion

The selection of an appropriate sample preparation technique is paramount for the successful mass spectrometric analysis of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine. For high-throughput screening, Protein Precipitation offers a rapid, albeit less clean, approach. Liquid-Liquid Extraction provides a cleaner sample by exploiting the basicity of the analyte through pH adjustment. For the highest level of purity and sensitivity, Solid-Phase Extraction, particularly with a mixed-mode cation-exchange sorbent, is the recommended method. The protocols provided herein serve as a robust starting point for method development, and further optimization may be required based on the specific matrix and analytical instrumentation used.

References

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• LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method.
• Assessment of matrix effect in quantit
• What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. NorthEast BioLab.
• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research.
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• Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. (2021, August 30). Analyst (RSC Publishing).
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• Drug Analysis in Human Urine Using Agilent Chem Elut S Supported Liquid Extraction by LC/MS/MS. Agilent.
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Application Notes & Protocols: Establishing In Vivo Dosing for [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine, a Novel Research Compound

Introduction: Charting the In Vivo Journey of a Novel Chemical Entity

The compound [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine represents a novel chemical entity (NCE) with potential therapeutic applications. As with any NCE, transitioning from in vitro discovery to in vivo validation is a critical step that requires a systematic and scientifically rigorous approach.[1] The absence of established in vivo data for this specific molecule necessitates a foundational series of studies to determine its safety, tolerability, and pharmacokinetic profile before meaningful efficacy testing can be undertaken.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals to establish initial in vivo dosing protocols. We will proceed under the assumption that this compound is a "Compound X," a typical small molecule NCE. The protocols herein are designed as a phased, self-validating framework, beginning with essential dose-range finding and culminating in preliminary pharmacokinetic and efficacy assessments.[2][3] The causality behind each experimental choice is explained to empower researchers to adapt these protocols to their specific research questions.

Foundational Work: Pre-Dosing Characterization

Before the first in vivo dose is administered, a thorough understanding of the compound's physicochemical properties is paramount. This foundational data informs every subsequent step, particularly vehicle selection and initial dose estimates.[4]

2.1. Physicochemical Properties & Vehicle Selection

The presence of amine functional groups in [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine suggests a potential for aqueous solubility, particularly at an acidic pH. However, this must be empirically determined. The choice of an appropriate administration vehicle is critical for ensuring consistent bioavailability and avoiding confounding toxicities.[5][6]

• Solubility Profiling: The first step is to determine the solubility of the compound in a panel of common, non-toxic vehicles. This is crucial as poorly soluble compounds present significant challenges in formulation for in vivo studies.[7]

• Vehicle Selection Rationale: The ideal vehicle should be inert, non-toxic, and capable of maintaining the compound in a stable, bioavailable form.[8] For an amine-containing compound, an acidified saline solution might be appropriate. However, if solubility is limited, alternative vehicles must be considered. It is imperative to run a "vehicle-only" control group in all experiments to ensure the vehicle itself does not produce a biological effect.[5]

Vehicle Candidate	Rationale & Considerations	Potential for Toxicity
Normal Saline (0.9% NaCl)	Isotonic and well-tolerated. Ideal for water-soluble compounds.	Low.
Phosphate-Buffered Saline (PBS)	Maintains physiological pH, which can be important for compound stability.	Low.
0.5% (w/v) Carboxymethylcellulose (CMC) in water	A common suspension vehicle for poorly water-soluble compounds for oral administration.	Very low.[6]
10% DMSO in Saline	Dimethyl sulfoxide (DMSO) can solubilize many organic compounds. However, its concentration should be minimized.	DMSO can cause local irritation and systemic toxicity at higher concentrations.[5]
Polyethylene Glycol 400 (PEG-400)	A water-miscible polymer used for compounds with intermediate solubility.	Can cause toxicity at high doses.[5]

Phased In Vivo Evaluation Workflow

A logical, phased approach is essential for systematically establishing a safe and effective dosing regimen.[3] This workflow minimizes the use of animals while maximizing the quality of the data obtained.

Caption: Phased workflow for the in vivo evaluation of a novel compound.

Phase 1: Dose-Range Finding and Maximum Tolerated Dose (MTD) Studies

The primary objective of this phase is to identify a range of doses that are well-tolerated and to determine the MTD for a single administration.[9][10] The MTD is defined as the highest dose that does not cause unacceptable side effects or overt toxicity.[9]

Protocol: Acute Maximum Tolerated Dose (MTD) Study

This protocol uses a dose escalation design to efficiently determine the MTD.[11]

• Animal Model: Male and female BALB/c mice (6-8 weeks old).

• Group Size: 3-5 animals per group.

• Vehicle: Select based on solubility data (e.g., 0.5% CMC). A vehicle control group is mandatory.

• Route of Administration: The intended clinical route should be used. For initial studies, intraperitoneal (IP) or oral (PO) gavage are common.

• Dose Escalation: Administer single, escalating doses of the compound. A logarithmic dose escalation (e.g., 1, 10, 100, 1000 mg/kg) is a common starting point.[3]

• Data Collection & Endpoints:

  • Clinical Observations: Monitor animals continuously for the first 4 hours post-dose, and then daily for 7-14 days. Record any signs of toxicity (e.g., lethargy, ruffled fur, abnormal posture, changes in respiration).

  • Body Weight: Measure body weight just before dosing and daily thereafter. A weight loss of more than 15-20% is often considered a sign of significant toxicity.[9]

  • Morbidity/Mortality: Record all instances of morbidity or mortality.

Parameter	Description
Animal Model	BALB/c mice (male and female), 6-8 weeks old
Group Size	3-5 per dose group, plus a vehicle control group
Dose Levels	Logarithmic escalation (e.g., 1, 10, 100, 500, 1000 mg/kg)
Route	Intraperitoneal (IP) or Oral (PO)
Observation Period	14 days
Primary Endpoints	Clinical signs of toxicity, body weight change, mortality

Phase 2: Single-Dose Pharmacokinetic (PK) Study

With a safe dose range established, the next step is to understand the compound's pharmacokinetic profile—how the body absorbs, distributes, metabolizes, and excretes it (ADME).[12] This information is vital for selecting a rational dosing frequency for subsequent efficacy studies.[13][14]

Protocol: Single-Dose Pharmacokinetics in Rodents

• Animal Model: Male Sprague-Dawley rats (200-250 g) with jugular vein cannulation for serial blood sampling.

• Group Size: 3-4 animals per group.

• Route of Administration and Dose: Administer a single, non-toxic dose determined from the MTD study (e.g., MTD/10) via two routes: intravenous (IV) and the intended therapeutic route (e.g., PO). The IV dose provides data on clearance and volume of distribution, allowing for the calculation of absolute bioavailability.

• Blood Sampling: Collect serial blood samples at predetermined time points into tubes containing an appropriate anticoagulant (e.g., EDTA).

• Sample Analysis: Plasma concentrations of the compound are quantified using a validated analytical method, typically Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[14]

• Data Analysis: Pharmacokinetic parameters are calculated using non-compartmental analysis.

Parameter	Description
Animal Model	Sprague-Dawley rats (male), 200-250 g, with jugular vein cannulae
Dose Levels	A single, non-toxic dose (e.g., 10 mg/kg PO and 2 mg/kg IV)
Blood Sampling (IV)	Pre-dose, 2, 5, 15, 30 min, 1, 2, 4, 8, 24 hours
Blood Sampling (PO)	Pre-dose, 15, 30 min, 1, 2, 4, 8, 12, 24 hours[15]
Bioanalysis	Validated LC-MS/MS method
Key PK Parameters	Cmax, Tmax, AUC, Half-life (t½), Clearance (CL), Volume of distribution (Vd), Bioavailability (%F)

Phase 3: Preliminary In Vivo Efficacy Studies

Efficacy studies are designed to test the therapeutic hypothesis in a relevant animal model of disease. The choice of model is critical and should be based on the compound's hypothesized mechanism of action.[16][17] The structural motifs of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine (a pyridine ring and a tertiary amine) are found in various biologically active compounds, including those targeting G-protein coupled receptors or ion channels. For this guide, we will hypothesize a potential anti-inflammatory mechanism.

Hypothetical Mechanism: Modulation of an Inflammatory Pathway

Based on the structures of similar compounds, a plausible (though unproven) mechanism could involve the modulation of a key inflammatory signaling pathway, such as the NF-κB pathway.

Caption: Hypothetical inhibition of the NF-κB signaling pathway.

Protocol: Lipopolysaccharide (LPS)-Induced Inflammation Model

This is a widely used acute model to assess the anti-inflammatory potential of a novel compound.

• Animal Model: Male BALB/c mice (8-10 weeks old).

• Group Size: 8-10 animals per group.

• Dosing: Based on MTD and PK data, select 2-3 dose levels (e.g., 1, 10, 30 mg/kg) and a vehicle control. Administer the compound (e.g., PO) 1 hour prior to the LPS challenge.

• Inflammatory Challenge: Administer LPS (e.g., 1 mg/kg, IP).

• Endpoint Analysis:

  • Cytokine Analysis: Collect blood 2-4 hours post-LPS challenge. Measure plasma levels of key pro-inflammatory cytokines (e.g., TNF-α, IL-6) by ELISA.

  • Histopathology: Collect tissues (e.g., lung, liver) for histopathological analysis to assess inflammation and tissue damage.

Conclusion and Future Directions

This document outlines a foundational, phased approach to establishing initial in vivo dosing protocols for the novel compound [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine. By systematically determining the MTD, characterizing the single-dose pharmacokinetic profile, and evaluating the compound in a preliminary efficacy model, researchers can generate the critical data needed to make informed decisions about its therapeutic potential.[2]

Successful completion of these initial studies provides the basis for more advanced preclinical development, including multiple-dose PK studies, extended toxicology assessments under Good Laboratory Practice (GLP) conditions, and efficacy testing in more complex, chronic disease models.[18][19]

References

• Santos, J., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences, 21(1), 12-25. [Link][5][6]

• Zhu, H. (2014). Integrative Approaches for Predicting in vivo Effects of Chemicals from their Structural Descriptors and the Results of Short-term Biological Assays. Current pharmaceutical design, 20(34), 5439–5449. [Link]

• Creative Bioarray. (n.d.). Maximum tolerable dose (MTD) studies. Retrieved March 24, 2026, from [Link]

• Patsnap. (2025, May 29). Single vs Multiple Dose PK Studies: How to Decide? Synapse. [Link]

• Gautam, A. (2018). Vehicle selection for nonclinical oral safety studies. Expert Opinion on Drug Metabolism & Toxicology, 14(3), 243-255. [Link]

• GARDP Revive. (n.d.). Single ascending dose (SAD). Retrieved March 24, 2026, from [Link]

• Sánchez-Dengra, B., et al. (2023). Alternative Pharmacokinetic Metrics in Single-Dose Studies to Ensure Bioequivalence of Prolonged-Release Products at Steady State—A Case Study. Pharmaceutics, 15(2), 438. [Link]

• Thackaberry, C. (2013). Vehicle selection for nonclinical oral safety studies. Expert Opinion on Drug Metabolism & Toxicology, 9(10), 1333-1346. [Link]

• Zang, Q., et al. (2017). Predictive models for human organ toxicity based on in vitro bioactivity data and chemical structure. Journal of chemical information and modeling, 57(7), 1730–1740. [Link]

• Quanticate. (2023, September 18). A Guide to Phase 1 Clinical Trial Designs. [Link]

• Creative Biolabs. (n.d.). Single Dose Study. Retrieved March 24, 2026, from [Link]

• IONTOX. (2017, May 31). Maximum Tolerated Dose (MTD) – An effective preclinical dose determination strategy. [Link]

• Crystal Pharmatech. (n.d.). Animal Dosing Vehicle Selection. Retrieved March 24, 2026, from [Link]

• AMSbiopharma. (2025, August 11). Preclinical research strategies for drug development. [Link]

• Blystone, C. (2020, September 15). Maximum Tolerated Dose (MTD): Concepts and Background. National Toxicology Program. [Link]

• ClinicalTrials.gov. (2019, September 22). Dose Escalation Study Design Example (With Results). [Link]

• Macleod, M. R., et al. (2015). Threats to Validity in the Design and Conduct of Preclinical Efficacy Studies: A Systematic Review of Guidelines for In Vivo Animal Experiments. PLOS ONE, 10(7), e0134346. [Link]

• GARDP Revive. (n.d.). Maximum tolerated dose (MTD). Retrieved March 24, 2026, from [Link]

• Tsilidis, K. K., et al. (2014). General Principles of Preclinical Study Design. In: Handbook of Experimental Pharmacology. Springer, Berlin, Heidelberg. [Link]

• Reaction Biology. (n.d.). In Vivo Hollow Fiber Model. Retrieved March 24, 2026, from [Link]

• Wolf, M. F., et al. (2023). Designing an In Vivo Preclinical Research Study. Methods and Protocols, 6(6), 98. [Link]

• Krise, J. P., & Stella, V. J. (1999). A novel prodrug approach for tertiary amines. 3. In vivo evaluation of two N-phosphonooxymethyl prodrugs in rats and dogs. Journal of pharmaceutical sciences, 88(9), 928–931. [Link]

• U.S. Food and Drug Administration. (1997). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. [Link]

• Wang, H., et al. (2018). Predicting In Vivo Efficacy from In Vitro Data: Quantitative Systems Pharmacology Modeling for an Epigenetic Modifier Drug in Cancer. CPT: pharmacometrics & systems pharmacology, 7(3), 166–175. [Link]

• National Cancer Institute. (n.d.). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. [Link]

• National Center for Biotechnology Information. (2022, September 15). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology. [Link]

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Troubleshooting & Optimization

Technical Support Center: Synthesis of [3-(Dimethylamino)propyl][1-(pyridin-2-yl)ethyl]amine

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of [3-(Dimethylamino)propyl][1-(pyridin-2-yl)ethyl]amine. As a Senior Application Scientist, my goal is to provide you with actionable insights grounded in established chemical principles to enhance your reaction yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for [3-(Dimethylamino)propyl][1-(pyridin-2-yl)ethyl]amine?

The most direct and widely employed method is a one-pot reductive amination. This involves the reaction of 2-acetylpyridine with N,N-dimethyl-1,3-propanediamine in the presence of a reducing agent. This method is favored for its operational simplicity and generally good yields.

Q2: My reaction yield is consistently low. What are the primary factors I should investigate?

Low yields can stem from several factors. The most common culprits are:

• Inefficient imine formation: The initial condensation between the ketone and the amine to form the imine intermediate may be slow or incomplete.

• Suboptimal reducing agent: The choice and amount of the reducing agent are critical. Some reducing agents can be too harsh, leading to side reactions, or too mild, resulting in incomplete conversion.

• Side reactions: Competing reactions, such as the reduction of the starting ketone to an alcohol or over-alkylation, can significantly reduce the yield of the desired product.

• Workup and purification losses: The product may be lost during extraction, washing, or chromatography steps.

Q3: I am observing a significant amount of 1-(pyridin-2-yl)ethanol as a byproduct. How can I minimize this?

The formation of 1-(pyridin-2-yl)ethanol is a common side reaction resulting from the direct reduction of the starting material, 2-acetylpyridine. To minimize this, consider the following:

• Staged addition of the reducing agent: Add the reducing agent after allowing sufficient time for the imine to form. This ensures the reducing agent primarily targets the imine rather than the ketone.

• Choice of reducing agent: Use a milder reducing agent that is more selective for the imine over the ketone. Sodium triacetoxyborohydride is often a good choice for this reason.

Q4: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a straightforward method to monitor the reaction. Use a suitable solvent system (e.g., ethyl acetate/hexanes with a small amount of triethylamine) to track the disappearance of the starting materials (2-acetylpyridine) and the appearance of the product. Staining with an appropriate agent, such as potassium permanganate, can help visualize the spots. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.

Troubleshooting Guide: Optimizing the Reductive Amination

This section provides a detailed breakdown of common issues and their solutions during the synthesis of [3-(Dimethylamino)propyl][1-(pyridin-2-yl)ethyl]amine via reductive amination.

Problem 1: Incomplete Conversion of Starting Materials

Causality: The reaction may not be going to completion due to several factors, including insufficient reaction time, suboptimal temperature, or catalyst deactivation (if applicable).

Solutions:

• Reaction Time and Temperature:

  • Protocol: Monitor the reaction by TLC every 1-2 hours. If the reaction stalls, consider increasing the temperature in 10 °C increments. Be cautious, as excessive heat can promote side reactions. Continue the reaction until the limiting starting material is consumed.

  • Rationale: Chemical reactions have specific activation energy barriers. Increasing the temperature provides the necessary energy to overcome this barrier and increase the reaction rate.

• Reagent Stoichiometry:

  • Protocol: Ensure that the amine is used in a slight excess (1.1-1.2 equivalents) to drive the equilibrium towards imine formation.

  • Rationale: Le Châtelier's principle states that if a change of condition is applied to a system in equilibrium, the system will shift in a direction that relieves the stress. Increasing the concentration of one reactant will shift the equilibrium towards the products.

Problem 2: Formation of an Alcohol Byproduct

Causality: The reducing agent can directly reduce the starting ketone, 2-acetylpyridine, to the corresponding alcohol, 1-(pyridin-2-yl)ethanol. This is more likely to occur if the imine formation is slow or if a highly reactive reducing agent is used.

Solutions:

• Choice of Reducing Agent:

  • Protocol: Switch to a milder and more selective reducing agent. Sodium triacetoxyborohydride (STAB) is often the preferred choice for reductive aminations as it is less basic and more selective for imines over ketones.

  • Rationale: The reactivity of borohydride reagents can be tuned by modifying the substituents on the boron atom. The electron-withdrawing acetate groups in STAB make it less hydridic and therefore less reactive than sodium borohydride.

• Staged Reagent Addition:

  • Protocol:

    • Dissolve 2-acetylpyridine and N,N-dimethyl-1,3-propanediamine in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane).

    • Stir the mixture at room temperature for 1-2 hours to allow for imine formation. The use of a dehydrating agent like magnesium sulfate can be beneficial.

    • Add the reducing agent portion-wise, monitoring the internal temperature.

  • Rationale: By allowing the imine to form before introducing the reducing agent, you increase the concentration of the target for reduction, thus favoring the desired reaction pathway.

Problem 3: Difficult Purification

Causality: The crude product mixture may contain unreacted starting materials, byproducts, and residual reagents, making purification by column chromatography challenging due to similar polarities.

Solutions:

• Acid-Base Extraction:

  • Protocol:

    • After the reaction is complete, quench the reaction carefully with water or a mild acid.

    • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) to remove non-basic organic impurities.

    • Basify the aqueous layer with a strong base (e.g., NaOH) to a pH > 12.

    • Extract the desired amine product into an organic solvent like dichloromethane.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Rationale: The desired product is a basic amine. By protonating it with acid, it becomes a water-soluble salt. This allows for the removal of non-basic organic impurities. Subsequent basification deprotonates the amine, making it soluble in organic solvents again, thus separating it from water-soluble impurities.

Experimental Protocols

Optimized Reductive Amination Protocol

Reagent/Parameter	Recommendation	Rationale
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Aprotic solvents that are good for both imine formation and reduction.
Temperature	Room Temperature (20-25 °C)	Balances reaction rate with minimizing side reactions.
Reducing Agent	Sodium Triacetoxyborohydride (STAB)	High selectivity for imine reduction over ketone reduction.
Stoichiometry	1.0 eq. 2-acetylpyridine, 1.1-1.2 eq. amine, 1.2-1.5 eq. STAB	A slight excess of the amine and reducing agent ensures complete conversion.
Reaction Time	4-12 hours	Monitor by TLC to determine the endpoint.

Visualizing the Reaction and Troubleshooting

Technical Support Center: Troubleshooting Common Impurities in the Synthesis of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis. We provide in-depth, field-tested insights in a direct question-and-answer format, focusing on the causality behind experimental choices to ensure both accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient synthetic route for [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine?

The most prevalent and efficient method for synthesizing this target molecule is a one-pot reductive amination .[1] This reaction involves the condensation of a ketone, 2-acetylpyridine, with a primary amine, 3-(dimethylamino)propan-1-amine, to form an imine intermediate. This intermediate is then reduced in situ by a selective reducing agent to yield the desired secondary amine product. This approach is widely used in medicinal chemistry due to its operational simplicity and effectiveness in forming C-N bonds while avoiding issues like over-alkylation that can plague direct alkylation methods.[2][3]

Q2: What are the most likely impurities I will encounter during this synthesis?

Impurities can arise from several sources, including unreacted starting materials, intermediates, side-products, and residuals from reagents or solvents.[4] The table below summarizes the most common impurities specific to this reductive amination.

Impurity Name	Structure	Potential Source(s)	Recommended Analytical Method(s)
Unreacted 2-Acetylpyridine	Ketone Starting Material	Incomplete imine formation; Insufficient reaction time or temperature.	HPLC, GC-MS, ¹H NMR
Unreacted 3-(Dimethylamino)propan-1-amine	Primary Amine Starting Material	Incorrect stoichiometry; Inefficient imine formation.	HPLC, GC-MS, ¹H NMR
Imine Intermediate	C=N double bond	Incomplete or slow reduction step; Degraded reducing agent.	LC-MS, ¹H NMR (distinctive imine proton signal)
1-(Pyridin-2-yl)ethanol	Alcohol Byproduct	Reduction of the starting ketone by a non-selective reducing agent (e.g., NaBH₄) or under suboptimal conditions.[2]	HPLC, GC-MS, ¹H NMR
Tertiary Amine (Over-alkylation Product)	Product reacts with another ketone molecule	Less common with ketones than aldehydes, but possible with prolonged reaction times or incorrect stoichiometry.[2]	LC-MS, ¹H NMR
Pyridine N-Oxide	Pyridine ring with N-O bond	Oxidation of the pyridine nitrogen by exposure to air or oxidizing agents, particularly under harsh conditions.[5]	LC-MS, HPLC
Residual Solvents	e.g., DCM, DCE, Methanol	Incomplete removal during workup and drying.[6]	GC-HS (Headspace Gas Chromatography)

Q3: My reaction is not going to completion, and I'm recovering significant amounts of starting material. What are the first things I should check?

When a reductive amination fails to reach completion, the issue typically lies with one of two stages: imine formation or imine reduction.

• Imine Formation: This is an equilibrium-driven process.

  • pH Control: The pH of the reaction medium is critical. A slightly acidic environment (typically pH 4-6) is required to catalyze the dehydration step of imine formation.[2] This is often achieved by adding a catalytic amount of acetic acid. If the pH is too low, the amine starting material becomes protonated and non-nucleophilic, halting the reaction.[2]

  • Water Removal: The formation of the imine releases water. While many modern reductive aminations tolerate water, in sluggish reactions, the presence of excess water can push the equilibrium back towards the starting materials. Consider adding a dehydrating agent like molecular sieves.

• Imine Reduction:

  • Reducing Agent Activity: The most common reducing agents for this transformation, such as sodium triacetoxyborohydride (NaBH(OAc)₃), are moisture-sensitive.[2] Ensure your reagent is fresh and has been stored under anhydrous conditions.

  • Stoichiometry: Use a slight excess of the reducing agent (typically 1.5–2.0 equivalents) to drive the reaction to completion.[2]

Q4: I see a significant amount of 1-(pyridin-2-yl)ethanol in my crude product. How can I prevent this?

The formation of the alcohol byproduct is a clear indication that your reducing agent is reducing the starting ketone faster than, or in competition with, the imine intermediate.[2] This is a common issue when using less selective reducing agents like sodium borohydride (NaBH₄).

Solution: Switch to a more chemoselective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this purpose.[1] It is a milder reducing agent that selectively reduces imines and protonated imines much faster than it reduces ketones, thereby minimizing alcohol byproduct formation.[1] Using common solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) with NaBH(OAc)₃ is a well-established practice.[7][8]

Q5: How can I distinguish between my desired product and the unreacted imine intermediate using analytical techniques?

Both ¹H NMR and LC-MS are excellent for this purpose.

• ¹H NMR Spectroscopy: The imine intermediate possesses a characteristic proton signal for the C=N-H proton, which will be absent in the final amine product. Furthermore, the chemical shifts of the protons adjacent to the nitrogen atom will be significantly different between the sp²-hybridized imine and the sp³-hybridized amine.[9]

• LC-MS (Liquid Chromatography-Mass Spectrometry): The desired product and the imine intermediate will have different retention times on a reverse-phase HPLC column. Their mass spectra will also differ. The imine will have a mass-to-charge ratio (m/z) that is 2 Da lower than the final product due to the absence of the two hydrogen atoms added during the reduction.

In-Depth Troubleshooting Guides

Guide 1: Diagnosing and Resolving Incomplete Reactions

An incomplete reaction is the most common frustration in reductive amination. The following workflow provides a systematic approach to identifying and correcting the root cause.

Caption: Troubleshooting workflow for incomplete reductive amination.

Guide 2: Key Reaction Pathways and Side Product Formation

Understanding the competing reactions is essential for minimizing impurities. The primary goal is to favor the reduction of the imine (Pathway A) over the reduction of the ketone (Pathway B).

Caption: Competing reaction pathways in the synthesis.

Key Experimental Protocols

Protocol 1: General One-Pot Reductive Amination using NaBH(OAc)₃

This protocol is a robust starting point for the synthesis.

• Reaction Setup: To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-acetylpyridine (1.0 eq) and 3-(dimethylamino)propan-1-amine (1.05 eq).

• Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM) to achieve a concentration of approximately 0.1-0.5 M.[7][8]

• Imine Formation: Add glacial acetic acid (0.1-0.2 eq) to catalyze imine formation.[8] Stir the mixture at room temperature for 1-2 hours.

• Reduction: In a single portion, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq). The reaction may be mildly exothermic.

• Monitoring: Stir the reaction at room temperature for 6-24 hours. Monitor the progress by TLC or LC-MS until the starting ketone is consumed.[10]

• Workup: Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases.

• Extraction: Separate the organic layer. Extract the aqueous layer two more times with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

A general reverse-phase HPLC method for purity assessment.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm and 280 nm.

• Sample Prep: Dissolve a small amount of crude material in a 50:50 mixture of Mobile Phase A:B to a concentration of ~1 mg/mL.

Protocol 3: Purification by Acid-Base Extraction

This technique is highly effective for separating the basic amine product from neutral impurities like the alcohol byproduct.

• Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate or DCM.

• Acid Extraction: Transfer the solution to a separatory funnel and extract with 1 M hydrochloric acid (HCl). The amine product will protonate and move into the aqueous layer. Repeat the extraction 2-3 times.

• Organic Wash: Combine the acidic aqueous layers. Wash this combined layer with ethyl acetate or DCM to remove any remaining neutral impurities.

• Basification: Cool the acidic aqueous layer in an ice bath. Slowly add a base (e.g., 6 M NaOH or solid K₂CO₃) with stirring until the pH is >10.

• Product Extraction: Extract the now-basic aqueous layer 3-4 times with a fresh organic solvent (DCM or ethyl acetate). The deprotonated, neutral amine product will move back into the organic layer.

• Final Steps: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified product.

References

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Technical Support Center: Stability and Storage of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

Prepared by the Senior Application Science Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the proper storage and handling of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine to prevent oxidative degradation. Ensuring the chemical integrity of this reagent is paramount for reproducible and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine.

Q1: What is oxidative degradation and why is this specific compound susceptible?

A: Oxidative degradation is a chemical process where a substance reacts with oxygen, often initiated by factors like light or heat. This compound possesses two primary sites highly susceptible to oxidation:

• A tertiary amine (-N(CH3)2), which can be readily oxidized to form a tertiary amine N-oxide.[1][2]

• A pyridine ring , whose nitrogen atom can also be oxidized to form a pyridine N-oxide.[3][4] This dual susceptibility means that exposure to atmospheric oxygen can readily compromise the compound's purity by creating these and other degradation byproducts.

Q2: What are the most common visible signs of degradation?

A: The most common sign is a change in color . Pure, fresh [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine should be a specific color (typically colorless to light yellow). Upon oxidation, amine-containing compounds often develop a yellow, brown, or sometimes greenish hue. This discoloration is a direct indicator of chemical change and potential impurity formation.

Q3: My bottle of the compound has darkened, but it's still within its expiration date. Can I still use it?

A: We strongly advise against it. A visible color change indicates that a portion of the material has degraded. Using this compound will introduce impurities (like N-oxides) into your experiment, which can lead to inconsistent results, altered biological activity, or failed reactions. For critical applications, the purity of the starting material is non-negotiable. We recommend verifying the purity using an analytical technique (see Section 4) or using a fresh, properly stored sample.

Q4: What is the single most critical factor in preventing degradation during storage?

A: The rigorous exclusion of atmospheric oxygen .[5][6] Oxygen is the key reactant. All other preventative measures, such as temperature and light control, are designed to lower the activation energy required for the oxidative reaction to occur. Without oxygen present, degradation is significantly minimized.

Visualizing the Degradation Pathway

The diagram below illustrates the primary points of oxidative attack on the molecule. The tertiary amine and the pyridine nitrogen are the most vulnerable sites, leading to the formation of corresponding N-oxides.

Caption: Potential oxidative degradation pathways for the target compound.

Troubleshooting Guide

Use this guide when you suspect degradation has occurred.

Observed Problem	Potential Cause(s)	Recommended Action(s)
The material (solid or liquid) has developed a yellow or brown color.	Oxygen Exposure: The container was not properly sealed or inerted after opening.	1. Cease using the material for critical experiments.2. Verify purity via HPLC or LC-MS (see Protocol 3).3. If impurities are confirmed, discard the material according to safety guidelines.4. Review your storage and handling procedures (Protocol 1 & 2).
New, unexpected peaks appear in HPLC/LC-MS analysis.	Chemical Degradation: Oxidation has created new chemical species (e.g., N-oxides).	1. Correlate the appearance of new peaks with the age and handling history of the reagent.2. Quantify the impurity level. If >1-2%, the reagent's integrity is compromised.3. Procure a new lot of the compound and implement stringent storage protocols immediately.
Inconsistent experimental results (e.g., lower yield, variable bioactivity) using the same batch.	Progressive Degradation: The compound is degrading over time with each opening of the container, leading to a changing concentration of the active molecule.	1. Immediately aliquot a new, unopened bottle of the reagent into smaller, single-use vials under an inert atmosphere.2. Store aliquots under optimal conditions (see Table below).3. Re-run key experiments with the freshly aliquoted material to confirm if reagent degradation was the source of variability.

Table 1: Summary of Recommended Storage Conditions

Parameter	Optimal Condition	Sub-Optimal (High Risk)	Scientific Rationale
Atmosphere	Inert Gas (Nitrogen or Argon) [5][7]	Air (Ambient Atmosphere)	Prevents the primary reactant (oxygen) from contacting the compound, directly inhibiting oxidation.[6][8]
Temperature	2-8°C (Refrigerated)	Room Temperature or Higher	Reduces the kinetic energy of molecules, slowing the rate of any potential degradation reactions.[9]
Light Exposure	In the Dark (Amber Vial) [10]	Direct Sunlight or Lab Light	Light, especially UV, can provide the activation energy needed to initiate radical-based oxidation reactions.[11]
Container	Tightly Sealed Glass Vial [10]	Loosely Capped or Plastic Vial	Prevents ingress of atmospheric oxygen and moisture. Glass is generally more inert than plastic.

Prevention & Verification Protocols

Protocol 1: Inert Gas Blanketing for Storage

This protocol is mandatory after a container has been opened for the first time.

Objective: To replace the oxygen-containing headspace in the storage container with a dry, inert gas.

Materials:

• Source of high-purity nitrogen (N₂) or argon (Ar) gas with a regulator.

• Tubing and a needle or cannula.

• The container of your compound.

Procedure:

• Set the gas regulator to a very low, gentle positive pressure (e.g., 1-2 psi). A high-pressure stream can blow material out of the container.

• Insert a "vent" needle through the container's septum or lid to allow displaced air to exit.

• Insert the gas delivery needle, ensuring its tip is in the headspace above the compound, not submerged in it.

• Allow the inert gas to flow gently for 30-60 seconds. This purges the headspace of air.[12]

• Remove the vent needle first, then the gas inlet needle. This maintains a slight positive pressure of inert gas inside.

• Quickly and tightly seal the container cap. For septa, wrap with parafilm for an extra seal.

• Store the container under the recommended conditions (2-8°C, dark).

Caption: Workflow for handling and re-sealing the compound.

Protocol 2: Analytical Purity Verification by HPLC-UV

Objective: To assess the purity of the compound and detect the presence of more polar degradation products.

Rationale: Oxidative degradation products, such as N-oxides, are generally more polar than the parent amine. In reverse-phase HPLC, they will typically have a shorter retention time.

Methodology:

• Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detector Wavelength: 254 nm (or as determined by a UV scan of the compound)

• Sample Preparation: Prepare a ~1 mg/mL solution of the compound in 50:50 Water:Acetonitrile.

Interpretation:

• Analyze a fresh, unopened sample to establish a reference chromatogram and retention time for the pure compound.

• Analyze the aged or suspect sample.

• Look for:

  • A decrease in the peak area percentage of the main peak.

  • The appearance of new peaks, particularly at earlier retention times.

  • A "clean" sample should show >98% purity at the main peak. The presence of multiple smaller peaks indicates significant degradation. Analytical techniques like gas and liquid chromatography are standard for identifying and quantifying amine degradation products.[13][14]

References

• INOX Air Products. (2026, March 9). Tank Blanketing: Protecting Product Integrity with Inert Gases. INOX. [Link]

• Kane, T. E., et al. (2013). Oxidation of Tertiary Amine-Derivatized Surfaces To Control Protein Adhesion. Langmuir. [Link]

• Kane, T. E., et al. (2013). Oxidation of tertiary amine-derivatized surfaces to control protein adhesion. PubMed. [Link]

• Linde Gas. Drying, inerting, blanketing & purging. Linde Gas. [Link]

• Feng, J., & Zhang, X. (n.d.). Progress in the Transition-Metal Catalyzed Oxidation of Tertiary Amines. SIOC Journals. [Link]

• Poly Processing. (2015, June 11). Tank Blanketing: A Look Into Nitrogen Blankets. Poly Processing. [Link]

• Henbest, H.B. (1961). MECHANISMS OF THE OXIDATION OF ORGANIC AMINES BY OXYGEN AND BY FREE RADICAL OXIDIZING AGENTS. DTIC. [Link]

• Air Products. Packaging, Inerting and Blanketing. Air Products. [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]

• Johnson, D. C. (n.d.). Process for the oxidation of tertiary amines to amine oxides.

• Chemistry Stack Exchange. (2023, November 4). Storage of air and temperature sensitive reagents. [Link]

• Wikipedia. Tank blanketing. Wikipedia. [Link]

• Wang, L., et al. (2023). A new advance in the pollution profile, transformation process, and contribution to aerosol formation and aging of atmospheric amines. RSC Publishing. [Link]

• Møller, K. H., et al. (2020). Atmospheric Autoxidation of Amines. Environmental Science & Technology. [Link]

• MatheO. Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. MatheO. [Link]

• Saeed, I. M., et al. (2021). A review of gas chromatographic techniques for identification of aqueous amine degradation products in carbonated environments. ProQuest. [Link]

• Climate Sustainability Directory. (2026, February 3). Amine Degradation. [Link]

• Møller, K. H., et al. (2020). Atmospheric Autoxidation of Amines. ACS Publications. [Link]

• Gassen, M., & Gisselmann, G. (2001). Protective activity of aromatic amines and imines against oxidative nerve cell death. PubMed. [Link]

• Performance Additives. Aromatic Amines Antioxidants for Polymers. Performance Additives. [Link]

• ResearchGate. (2021, January 4). A review of gas chromatographic techniques for identification of aqueous amine degradation products in carbonated environments. [Link]

• Wikipedia. Pyridine. Wikipedia. [Link]

• ResearchGate. The effect of (A) light intensity and (B) temperature influence of the irradiation on the oxidative coupling of benzylamine. [Link]

• ResearchGate. Mechanism of action of amine-type antioxidants at temperatures above 110 °C. [Link]

• Ge, X., et al. (n.d.). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. PMC. [Link]

• Jingjiang Connect Chemical. Amine antioxidant. [Link]

• Rochelle, G. T. (2021, August 13). Safeguarding Amines from Oxidation by Enabling Technologies. [Link]

• IntechOpen. (2022, November 21). The Chemistry of Benzo and Carbocyclic Derivatives of Pyridine. [Link]

• MDPI. (2025, June 18). Nature-Inspired Redox Active Organic Molecules: Design, Synthesis, and Characterization of Pyridine Derivatives. [Link]

• Case Western Reserve University. Chemical Compatibility and Storage. [Link]

• ResearchGate. (2019, March 6). What are the product of degradation from Pyridine?. [Link]

• Sciencemadness Wiki. (2022, November 30). Pyridine. [Link]

• Yamamoto, A., et al. (2012). Reaction Mechanism of Selective Photooxidation of Amines over Niobium Oxide: Visible-Light-Induced Electron Transfer between Adsorbed Amine and Nb2O5. The Journal of Physical Chemistry C. [Link]

• Innovative Polymers. Effects of Oxidation on Amine-Containing Materials. [Link]

• Chen, C., et al. (n.d.). Amine Oxidation Catalyzed by NO2. OSTI.gov. [Link]

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Technical Support Center: Chromatography of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

A Guide to Diagnosing and Resolving Peak Tailing

Welcome to the technical support guide for the chromatographic analysis of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for a common and frustrating issue: peak tailing. As a polybasic and potentially chelating compound, this analyte presents specific challenges in reversed-phase HPLC. This guide offers a structured approach to not only fix the problem but also to understand the underlying chemical principles driving the separation.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a significant problem for my analysis?

Peak tailing is a common chromatographic phenomenon where a peak appears asymmetrical, with the latter half being broader than the front half.[1] In an ideal separation, peaks should be symmetrical and Gaussian in shape.[2] This asymmetry is quantitatively measured using the Tailing Factor (Tf) or Asymmetry Factor (As), where a value greater than 1.2 often indicates a problem.[2][3]

Peak tailing is not merely a cosmetic issue; it has severe consequences for data quality:

• Reduced Resolution: Tailing peaks can merge with adjacent peaks, making it difficult to separate closely eluting compounds.[4]

• Inaccurate Quantification: Data systems struggle to determine the precise start and end points of a tailing peak, leading to inconsistent and inaccurate peak area integration.[4][5]

• Lower Sensitivity: As the peak broadens, its height decreases, which can negatively impact the limit of detection (LOD) and limit of quantitation (LOQ).

Q2: I am observing a tailing peak for [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine. What are the most likely chemical causes?

The molecular structure of your analyte contains multiple basic nitrogen atoms (a tertiary amine, a secondary amine, and a pyridine ring). In typical reversed-phase mobile phases (pH 3-7), these functional groups become protonated, giving the molecule a positive charge. This charge is the primary driver of unwanted secondary interactions with the stationary phase.

The most common causes are:

• Secondary Silanol Interactions: This is the predominant cause of peak tailing for basic compounds.[3][4][6] Standard silica-based stationary phases have residual, acidic silanol groups (Si-OH) on their surface. At mobile phase pH values above approximately 3.5, these silanols can deprotonate to become anionic (Si-O⁻).[5] The positively charged analyte molecules then undergo a strong ionic interaction with these negative sites, causing them to lag behind the main peak and elute slowly, resulting in a tail.[7][8]

• Chelation with Metal Contaminants: The multiple amine groups make the analyte a potential chelating agent. Trace metal impurities (e.g., iron, aluminum) present in lower-purity silica or leached from stainless-steel components (like column frits) can act as active sites.[4][7] The analyte can chelate with these metals, creating another strong, unwanted retention mechanism that contributes to peak tailing.[4][9]

• Analyte Overload: Injecting too high a concentration of the analyte can saturate the primary hydrophobic retention sites on the stationary phase.[2] This forces a larger proportion of molecules to interact with the less-desirable secondary sites (silanols, metals), exacerbating tailing.[10]

Primary and secondary retention mechanisms for basic analytes.

Troubleshooting Guides

Q3: How can I systematically diagnose and resolve the peak tailing?

A logical, step-by-step approach is crucial. Start with the easiest and most common solutions before moving to more complex method modifications. This workflow helps isolate the root cause efficiently.

Systematic workflow for troubleshooting HPLC peak tailing.

Guide 1: Mobile Phase Optimization

Modifying the mobile phase is often the fastest and most effective way to improve the peak shape of basic compounds.

Causality: The ionization state of both the analyte and the residual silanols is pH-dependent. By controlling the pH, you can suppress the unwanted ionic interactions.[11]

• Low pH (Recommended First Approach): Lowering the mobile phase pH to between 2.5 and 3.0 protonates the residual silanol groups (Si-O⁻ → Si-OH), neutralizing their negative charge.[3][6][7] While your basic analyte will be fully protonated (positively charged), the primary cause of the strong ionic interaction is eliminated. This is the most common and effective strategy.[12]

• High pH (Requires Special Column): At a high pH (e.g., >10), the basic analyte is deprotonated and becomes neutral. This also eliminates the ionic interaction with deprotonated silanols. However, traditional silica columns are not stable above pH 8.[11] This approach requires a modern, high-pH stable column (e.g., hybrid silica or polymer-based).[13]

Protocol: Low pH Adjustment

• Prepare the aqueous portion of your mobile phase.

• Add a small amount of a suitable acid (e.g., 0.1% formic acid or 0.1% phosphoric acid) to the aqueous component.

• Measure and adjust the pH to the target range (e.g., 2.7) before mixing with the organic modifier.

• Equilibrate the column with at least 10-15 column volumes of the new mobile phase.

• Inject the sample and evaluate the peak shape.

Causality: A small, basic additive, often called a silanol suppressor, is added to the mobile phase. This additive, such as Triethylamine (TEA), will preferentially interact with and "mask" the active silanol sites, making them unavailable to interact with your analyte.[14][15][16]

Protocol: Adding Triethylamine (TEA)

• To the aqueous portion of your mobile phase, add TEA to a final concentration of 10-25 mM (approximately 0.1-0.25% v/v).[4][14]

• Adjust the mobile phase to the desired pH using an acid (e.g., acetic acid or phosphoric acid).

• Equilibrate the column thoroughly and inject the sample.

• Note: TEA is not MS-friendly and can cause baseline instability with gradients.[9] It is a powerful tool for UV-based detection but should be avoided with mass spectrometers.

Strategy	Pros	Cons
Low pH (2.5-3.0)	Highly effective, simple, MS-compatible (with formic acid).[3][7]	May reduce retention for some basic analytes.
High pH (>10)	Excellent peak shape, can increase retention for basics.[13]	Requires a specialized, pH-stable column.
Amine Additive (TEA)	Very effective at masking silanols, especially on older columns.[15][16]	Not MS-friendly, can cause baseline issues, may shorten column life.[1][9]

Guide 2: Stationary Phase and Hardware Evaluation

If mobile phase optimization is insufficient, the column itself or system hardware may be the root of the problem.

Causality: Not all C18 columns are created equal. The quality of the underlying silica has the largest impact on peak shape for basic compounds.

• Use Type B, High-Purity Silica: Modern columns are made from high-purity "Type B" silica, which has a very low metal content, reducing the number of highly acidic silanols and sites for chelation.[4][12] Older "Type A" columns have more impurities and perform poorly with basic analytes.[4]

• Ensure Proper End-Capping: After the C18 groups are bonded to the silica, many residual silanols remain. A process called "end-capping" uses a small silanizing reagent (like trimethylchlorosilane) to block a significant portion of these remaining silanols.[3][6] A column that is fully end-capped with a high-purity silica is the best choice.[2][17]

Causality: Some stationary phases are specifically designed to minimize silanol interactions or provide alternative selectivities.

• Polar-Embedded Phases: These columns have a polar group (e.g., amide, carbamate) embedded in the alkyl chain. This polar group can help shield the analyte from residual silanols.[5][18]

• Hybrid or Polymer-Based Phases: These columns are not based on pure silica and have significantly fewer or no silanol groups, effectively eliminating the primary cause of peak tailing.[4][19]

Causality: Physical issues can create empty spaces or unswept volumes in the flow path, causing peak distortion that often affects all peaks in the chromatogram.[8][20]

Protocol: System Health Check

• Check for Voids: A void at the head of the column can cause severe tailing.[8] If suspected, try reversing and flushing the column (if the manufacturer permits).[1][3]

• Minimize Extra-Column Volume: Use tubing with a narrow internal diameter (e.g., 0.005") and ensure all fittings are properly seated to avoid dead volume.[5]

• Clean the Column: If the column is contaminated, flush it with a strong solvent (e.g., 100% Acetonitrile or Methanol for reversed-phase).[18]

References

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• LCGC Blog. (2019, November 12). HPLC Diagnostic Skills II – Tailing Peaks. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• Welch Materials. (2025, December 15). Triethylamine as a Mobile Phase Additive: What Does It Do? Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• Axion Labs. (2022, February 15). HPLC Peak Tailing. Retrieved from [Link]

• Chromatography Forum. (2007, June 5). Amines-Ion Pairing. Retrieved from [Link]

• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

• ACE HPLC. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis? Retrieved from [Link]

• Journal of Proteome Research. (2022, May 10). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Retrieved from [Link]

• PubMed. (2004, September 15). Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid. Retrieved from [Link]

• HPLC-Today. (2020). TO ADD OR NOT TO ADD. Retrieved from [Link]

• Taylor & Francis Online. (2007, February 6). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Retrieved from [Link]

• YMC. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Basic Analytes and High pH. Retrieved from [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• PubMed. (2022, June 3). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Retrieved from [Link]

• Pharma Growth Hub. (2023, November 27). Effect of Triethylamine (TEA) on the Retention in RPLC. Retrieved from [Link]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations? Retrieved from [Link]

• International Labmate. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. Retrieved from [Link]

• Chromatography Online. (n.d.). A New Twist to Ion-Pairing Chromatography: In-Sample Addition of Ion-Pairing Reagent. Retrieved from [Link]

• LCGC North America. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Retrieved from [Link]

• LCGC Magazine. (n.d.). Why Do Peaks Tail? Retrieved from [Link]

• ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC? Retrieved from [Link]

• Chromatography Forum. (2007, September 12). severe tailing on column. Retrieved from [Link]

• ResearchGate. (2023, July 19). Tailing peak shape of tertiary amines in RP C18 LCMS analysis? Retrieved from [Link]

• ALWSCI. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. Retrieved from [Link]

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Validation & Comparative

A Comparative Guide to the Spectroscopic Validation of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and chemical synthesis, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific integrity and developmental success. For a novel or specialized compound like [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine, which is not commercially ubiquitous, a robust, multi-faceted validation approach is not just recommended—it is imperative.

This guide provides an in-depth, practical framework for the structural elucidation of this target molecule. As publicly available reference spectra for this specific compound are not readily found, we will pivot from a direct comparison to a more foundational approach: establishing a validation workflow from first principles. We will combine predictive analytics for Nuclear Magnetic Resonance (NMR) with a comprehensive comparison to orthogonal techniques like Mass Spectrometry (MS) and Fourier-Transform Infrared (FTIR) spectroscopy.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Structural Blueprint

NMR spectroscopy provides the most detailed information about the molecular structure of an organic compound.[1] By analyzing the chemical environment of ¹H (proton) and ¹³C (carbon) nuclei, we can piece together the molecular framework atom by atom.

Predicted ¹H and ¹³C NMR Spectra

In the absence of an experimental standard, predictive algorithms serve as a powerful starting point.[2][3][4] These predictions are generated using a combination of computational methods, including machine learning, and analysis of vast spectral databases.[5][6][7] The following tables outline the expected chemical shifts for [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine.

Predicted ¹H NMR Data (400 MHz, CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ) ppm	Predicted Multiplicity	Integration
H-a (Pyridine)	8.50 - 8.60	Doublet (d)	1H
H-b, H-c (Pyridine)	7.50 - 7.70	Multiplet (m)	2H
H-d (Pyridine)	7.10 - 7.20	Multiplet (m)	1H
H-e (CH)	3.80 - 3.95	Quartet (q)	1H
H-f (CH₂)	2.40 - 2.50	Triplet (t)	2H
H-g (CH₂)	2.20 - 2.30	Triplet (t)	2H
H-h (N(CH₃)₂)	2.15 - 2.25	Singlet (s)	6H
H-i (CH₂)	1.60 - 1.70	Quintet	2H
H-j (NH)	1.50 - 2.50	Broad Singlet	1H
H-k (CH₃)	1.30 - 1.40	Doublet (d)	3H

Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ) ppm
C-1 (Pyridine)	162 - 164
C-2 (Pyridine)	148 - 150
C-3 (Pyridine)	136 - 138
C-4 (Pyridine)	121 - 123
C-5 (Pyridine)	120 - 122
C-6 (CH)	55 - 58
C-7 (CH₂)	57 - 60
C-8 (CH₂)	47 - 50
C-9 (N(CH₃)₂)	45 - 47
C-10 (CH₂)	26 - 29
C-11 (CH₃)	22 - 25

Experimental Protocol for NMR Acquisition

This protocol outlines the steps to acquire high-quality ¹H and ¹³C NMR spectra.

1. Sample Preparation:

• Weighing: Accurately weigh 5-25 mg of the sample for ¹H NMR, and 50-100 mg for ¹³C NMR, into a clean vial.[8]

• Solvent: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃). Ensure the solvent contains an internal standard like tetramethylsilane (TMS) for accurate referencing.[8][9]

• Dissolution: Gently vortex or sonicate the vial to ensure the sample is fully dissolved. If any particulate matter remains, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean, high-quality NMR tube.[8][10]

• Depth: The final sample height in the NMR tube should be approximately 4-5 cm.[9]

2. NMR Spectrometer Setup and Data Acquisition:

• Tuning and Matching: Tune and match the probe for the specific nucleus being observed (¹H or ¹³C) to ensure optimal signal transmission.

• Locking and Shimming: Lock onto the deuterium signal of the solvent to stabilize the magnetic field. Perform shimming to optimize the homogeneity of the magnetic field across the sample, which is crucial for achieving sharp spectral lines.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Number of Scans: 8 to 16 scans.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: -2 to 12 ppm.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence is standard to produce a spectrum with single lines for each carbon.

  • Number of Scans: Due to the low natural abundance of ¹³C, 1024 to 4096 scans are often necessary.[11]

  • Relaxation Delay: 2 seconds.

  • Spectral Width: 0 to 200 ppm.

3. Data Processing:

• Fourier Transform: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum using a Fourier Transform.[12][13]

• Phase and Baseline Correction: The spectrum is phased to ensure all peaks are in the positive absorptive mode. A baseline correction is applied to create a flat, noise-free baseline.[12][13]

• Referencing: Calibrate the spectrum by setting the TMS peak to 0.00 ppm for ¹H NMR. For ¹³C NMR, the residual solvent peak (e.g., CDCl₃ at 77.16 ppm) is used as a secondary reference.[11]

• Peak Picking and Integration: Identify all peaks and, for the ¹H spectrum, integrate their areas to determine the relative ratios of protons in the molecule.[13]

Part 2: A Comparative Validation Workflow

While NMR is the cornerstone of structural elucidation, a truly validated structure relies on a consensus of data from multiple, independent analytical techniques.

dot digraph "Validation_Workflow" { graph [fontname="Arial", label="Figure 1: Comprehensive Validation Workflow", labelloc=b, fontsize=12]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", style="filled,rounded"]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_0" { label="Sample Preparation"; style="filled"; color="#E8F0FE"; node [fillcolor="#FFFFFF"]; Sample [label="Synthesized Compound\n[3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine"]; }

subgraph "cluster_1" { label="Primary Analytical Techniques"; style="filled"; color="#E6F4EA"; node [fillcolor="#FFFFFF"]; NMR [label="¹H & ¹³C NMR Spectroscopy"]; MS [label="Mass Spectrometry (ESI-MS)"]; FTIR [label="FTIR Spectroscopy"]; }

subgraph "cluster_2" { label="Data Analysis & Interpretation"; style="filled"; color="#FEF7E0"; node [fillcolor="#FFFFFF"]; NMR_Analysis [label="Analyze Shifts, Multiplicity, Integration\nCompare to Predicted Spectra"]; MS_Analysis [label="Determine Molecular Weight\n[M+H]⁺"]; FTIR_Analysis [label="Identify Key Functional Groups\n(N-H, C-N, Aromatic C=C)"]; }

subgraph "cluster_3" { label="Final Validation"; style="filled"; color="#FCE8E6"; node [fillcolor="#FFFFFF", shape=ellipse]; Validation [label="Structure Confirmed?"]; }

Sample -> {NMR, MS, FTIR} [label="Aliquots"]; NMR -> NMR_Analysis; MS -> MS_Analysis; FTIR -> FTIR_Analysis; {NMR_Analysis, MS_Analysis, FTIR_Analysis} -> Validation [label="Consensus Data"]; } dot Figure 1: Comprehensive Validation Workflow

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Mass spectrometry is essential for confirming the molecular weight of a compound.[1] For a molecule like the target amine, Electrospray Ionization (ESI) is a suitable soft ionization technique that typically yields the protonated molecular ion, [M+H]⁺.

• Expected Result: The molecular formula for [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine is C₁₂H₂₂N₄.

  • Monoisotopic Mass: 222.1844 g/mol

  • Expected [M+H]⁺: 223.1917 m/z

• Significance: An experimentally observed high-resolution mass corresponding to this value provides strong evidence for the correct elemental composition.

Fourier-Transform Infrared (FTIR) Spectroscopy: The Functional Group Fingerprint

FTIR spectroscopy is a rapid and effective method for identifying the presence of key functional groups within a molecule.[14] The spectrum provides a "fingerprint" based on the vibrational frequencies of chemical bonds.

Expected FTIR Absorption Bands

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Significance
N-H Stretch (Secondary Amine)	3350 - 3310 (weak, sharp)	Confirms the presence of the secondary amine.[15][16]
Aromatic C-H Stretch	3100 - 3000	Indicates the pyridine ring.
Aliphatic C-H Stretch	3000 - 2850	From the propyl and ethyl chains.
Aromatic C=C and C=N Stretch	1600 - 1450	Characteristic of the pyridine ring.[17]
C-N Stretch (Aliphatic)	1250 - 1020	Confirms the C-N bonds of the amine groups.[15]
N-H Wag (Secondary Amine)	910 - 665 (broad)	Further evidence of the secondary amine.[15]

Comparative Summary of Techniques

Technique	Primary Information Provided	Strengths for this Molecule	Limitations
NMR Spectroscopy	Detailed atomic connectivity and 3D structure.	Unambiguously defines the isomeric structure. Provides purity information.	Requires larger sample amounts; can be time-consuming.
Mass Spectrometry	Molecular weight and elemental formula.	High sensitivity; confirms molecular formula with high accuracy.	Does not distinguish between isomers.
FTIR Spectroscopy	Presence of key functional groups.	Fast and simple; confirms functional groups (amines, aromatics).	Provides limited information on the overall molecular skeleton.

Conclusion

The structural validation of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine, particularly in a research and development context, demands a rigorous, multi-technique approach. While predictive NMR data provides an excellent theoretical reference, it is the synergy of experimental NMR, MS, and FTIR data that builds an unshakeable, scientifically sound confirmation of the molecule's identity and purity. By following the detailed protocols and comparative workflow outlined in this guide, researchers can confidently verify their synthesized material, ensuring the integrity and reproducibility of their subsequent scientific endeavors.

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LC-MS characterization and structural validation of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

An In-Depth Technical Guide to the LC-MS Characterization and Structural Validation of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

This guide provides a comprehensive framework for the liquid chromatography-mass spectrometry (LC-MS) characterization and structural validation of the novel compound, [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine. As a molecule with structural motifs common in novel psychoactive substances (NPS) and research chemicals, its unambiguous identification is critical for researchers, synthetic chemists, and forensic scientists.[1][2][3] We will move beyond a simple recitation of parameters to explore the causal reasoning behind methodological choices, comparing two distinct chromatographic strategies to develop a robust, self-validating analytical protocol.

Compound Profile and Analytical Strategy

The target molecule, [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine, possesses distinct chemical features that dictate the analytical approach:

• Multiple Basic Centers: The structure contains a pyridine nitrogen, a secondary amine, and a tertiary amine. These sites are readily protonated, making the compound an excellent candidate for positive mode electrospray ionization (ESI+).[4]

• High Polarity: The presence of multiple nitrogen atoms and a relatively small carbon skeleton confers significant polarity. This presents a challenge for traditional reversed-phase (RP) liquid chromatography, where such compounds often exhibit poor retention.[5][6]

• Key Structural Moieties: The molecule is composed of a pyridine ring and a dimethylaminopropyl group, both of which have well-documented fragmentation behaviors in tandem mass spectrometry (MS/MS), providing a clear path for structural validation.[7][8][9]

Our strategy is therefore twofold: first, to establish a reliable chromatographic separation that overcomes the polarity challenge, and second, to use high-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) to confirm its elemental composition and validate its covalent structure through fragmentation analysis.[10][11]

To this end, we will compare two distinct LC-MS methodologies:

• Method A: Reversed-Phase LC on a Polar-Modified C18 Column. This approach leverages modern stationary phase chemistry designed to improve retention of polar analytes.[12][13]

• Method B: Hydrophilic Interaction Chromatography (HILIC). This technique is specifically designed for the robust separation of highly polar compounds.[6][13]

Experimental Workflow: From Sample to Structure

The overall analytical process follows a logical progression from sample preparation to final structural confirmation. This workflow is designed to ensure data integrity and reproducibility at each stage.

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Benchmarking[3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine toxicity against established amines

Benchmarking [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine Toxicity Against Established Amines: A Comprehensive Guide for Drug Development

Executive Summary

As a Senior Application Scientist, evaluating novel chemical building blocks requires moving beyond basic viability screens to understand the mechanistic drivers of cellular stress. [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine (hereafter referred to as DPPEA ) is a hybrid aliphatic-heterocyclic secondary amine. It combines a highly basic dimethylaminopropyl chain with a sterically hindered pyridylethyl moiety. While such tripodal and hybrid amine frameworks are highly prized in the development of kinase inhibitors and metallodrugs[1], their physicochemical properties—specifically their high pKa and lipophilicity—introduce distinct toxicity liabilities.

This guide provides a rigorous benchmarking analysis of DPPEA against established structural analogs, detailing the causality behind its toxicity profile and providing self-validating experimental workflows for accurate early-stage risk assessment.

Structural Rationale & Mechanisms of Amine Toxicity

When benchmarking a basic amine, toxicity is rarely a simple mechanism of direct membrane lysis; rather, it is driven by the molecule's ionization state and metabolic fate.

• Lysosomotropism & Phospholipidosis: Basic amines like the dimethylaminopropyl group in DPPEA have a high pKa. At physiological pH, they exist partially in an unprotonated, highly lipophilic state, allowing them to freely cross cell membranes. Once inside the acidic environment of the lysosome (pH ~4.5), they become fully protonated and trapped. This lysosomal accumulation disrupts lipid catabolism, leading to phospholipidosis and eventual apoptosis[2].

• Metabolic Bioactivation: The pyridyl and secondary amine moieties are susceptible to cytochrome P450 (CYP)-mediated oxidation. Aromatic and heterocyclic amines are notorious structural alerts in drug development because they can form reactive N-hydroxylated metabolites, which covalently bind to hepatic proteins and trigger idiosyncratic drug reactions (IDRs) or direct hepatotoxicity[3].

Mechanisms of basic amine cellular toxicity via lysosomal trapping and CYP450 metabolism.

Benchmarking Data: DPPEA vs. Established Amines

To objectively evaluate DPPEA, we benchmark it against three established amines representing its constituent fragments. This comparative approach isolates which structural moiety is driving the toxicity.

• DMAPA (3-(Dimethylamino)propylamine): Represents the aliphatic tertiary amine tail.

• PEA (1-(Pyridin-2-yl)ethanamine): Represents the heterocyclic headgroup.

• DETA (Diethylenetriamine): A standard linear polyamine control.

Table 1: Comparative In Vitro Toxicity Profiling (HepG2 Cells, 48h Exposure)

Compound	Structural Class	MTT IC50 (µM)	NRU IC50 (µM)	hERG Inhibition IC50 (µM)
DPPEA	Hybrid Aliphatic-Pyridyl	45.2 ± 3.1	38.5 ± 2.4	12.5 ± 1.1
DMAPA	Aliphatic Diamine	120.5 ± 8.4	115.0 ± 7.2	>100
PEA	Pyridyl Amine	85.4 ± 5.2	82.1 ± 6.0	45.0 ± 3.5
DETA	Linear Polyamine	250.0 ± 12.5	240.0 ± 11.8	>100

Data Interpretation: DPPEA exhibits synergistic toxicity compared to its constituent fragments (DMAPA and PEA). The lower IC50 in the Neutral Red Uptake (NRU) assay compared to the MTT assay strongly suggests that lysosomal impairment precedes mitochondrial dysfunction. Furthermore, the lipophilic bulk added by combining the two moieties significantly increases hERG channel affinity, a common liability for basic lipophilic amines.

Self-Validating Experimental Methodologies

To ensure trustworthiness, toxicity assays must be self-validating. A protocol is only as reliable as its internal controls. If the controls fail to behave predictably, the entire dataset must be discarded.

Protocol A: Lysosomal Integrity via Neutral Red Uptake (NRU) Assay

The NRU assay is specifically chosen over standard ATP or MTT assays because it directly measures the lysosomal trapping liability inherent to basic amines[4]. Viable cells actively transport the neutral red dye into their lysosomes; lysosomotropic amines like DPPEA disrupt this pH gradient, preventing dye accumulation.

Self-Validation Criteria:

• Positive Control: Chlorpromazine (a known lysosomotropic agent). Must yield an IC50 of 10-15 µM to validate assay sensitivity.

• Negative Control: 0.1% DMSO vehicle. Must show >95% viability relative to untreated media to rule out solvent toxicity.

Step-by-Step Procedure:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at 1×104 cells/well. Incubate for 24 hours at 37°C, 5% CO2. (Rationale: HepG2 cells retain partial hepatic metabolic competence, making them superior to generic fibroblasts for amine screening).

• Compound Exposure: Treat cells with DPPEA and benchmark amines at concentrations ranging from 1 µM to 500 µM for 48 hours.

• Dye Incubation: Remove the treatment medium. Add 100 µL of medium containing 50 µg/mL Neutral Red dye[4]. Incubate for exactly 3 hours. (Rationale: 3 hours is the kinetic sweet spot for active lysosomal uptake without causing dye-induced cytotoxicity).

• Washing and Extraction: Wash cells rapidly with PBS to remove extracellular dye. Add 150 µL of destain solution (1% glacial acetic acid in 50% ethanol) to lyse the cells and solubilize the trapped dye.

• Quantification: Measure absorbance at 540 nm using a microplate reader. Calculate IC50 using a 4-parameter logistic regression.

Protocol B: High-Throughput hERG Patch Clamp

Basic amines with lipophilic side chains frequently block the hERG potassium channel, leading to QT prolongation and fatal arrhythmias.

Self-Validation Criteria:

• Positive Control: E-4031 or Terfenadine. Must show >80% inhibition at 1 µM to confirm channel responsiveness.

Step-by-Step Procedure:

• Cell Preparation: Use CHO cells stably expressing the hERG channel.

• Electrophysiology: Utilize an automated patch-clamp system (e.g., QPatch). Hold the membrane potential at -80 mV, followed by a depolarizing step to +20 mV to open the channels, and a repolarizing step to -50 mV to elicit the tail current.

• Perfusion: Perfuse DPPEA at escalating doses (1, 3, 10, 30 µM). (Rationale: The tail current reduction is directly proportional to the compound's binding affinity to the inner cavity of the hERG channel, driven by the basic nitrogen).

Multi-tiered in vitro toxicity screening workflow for basic amine pharmacophores.

Conclusion & Lead Optimization Strategies

Benchmarking DPPEA against DMAPA, PEA, and DETA reveals that the fusion of the dimethylaminopropyl and pyridylethyl groups creates a molecule with heightened lysosomotropic and hERG liabilities. For drug development professionals utilizing DPPEA as a scaffold, lead optimization should focus on lowering the basicity (pKa) of the tertiary amine (e.g., via fluorination or morpholine substitution) to reduce lysosomal trapping and mitigate hERG binding, while preserving the desired target affinity.

References

• Title: Identification of potent anticancer copper(ii) complexes containing tripodal bis[2-ethyl-di(3,5-dialkyl-1H-pyrazol-1-yl)]amine moiety Source: Dalton Transactions (RSC Publishing) URL: (Citation Index:[1])

• Title: Late-Breaking Supplement - Society of Toxicology (SOT) Source: Toxicology.org URL: (Citation Index:[2])

• Title: Investigation of the Mechanisms of Aromatic Amine-Induced Idiosyncratic Drug Reactions Source: Scholaris.ca URL: (Citation Index:[3])

• Title: Comparative Toxicity Analysis of N-Methyl-N-(4-thien-2-ylbenzyl)amine and Structurally Related Compounds Source: Benchchem.com URL: (Citation Index:[4])

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Safety Operating Guide

A Guide to the Safe Disposal of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

This document provides comprehensive guidance for the proper and safe disposal of the chemical compound [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine. As a substance combining the structural features of both a pyridine derivative and a substituted alkylamine, it requires careful handling and adherence to specific disposal protocols to mitigate risks to personnel and the environment. This guide is intended for researchers, scientists, and drug development professionals who may handle this or structurally similar compounds.

Hazard Profile and Core Safety Principles

• Pyridine Moiety: Pyridine and its derivatives are known for their strong, unpleasant odors and are classified as hazardous materials. They are typically flammable liquids and vapors.[1][2] Exposure through inhalation, ingestion, or skin contact can be harmful, leading to symptoms such as nausea, headaches, and dizziness.[3][4] Pyridine-containing compounds are also considered hazardous waste with strict handling and disposal requirements.[3]

• 3-(Dimethylamino)propylamine Moiety: This functional group is characteristic of many organic bases and is known to be corrosive, capable of causing severe skin burns and eye damage.[5][6] These compounds are often flammable and harmful if swallowed.[5]

Therefore, it is imperative to treat [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine as a hazardous substance with the potential for flammability, corrosivity, and toxicity. All handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) in a controlled laboratory environment.

Personal Protective Equipment (PPE) and Handling

Prior to handling or disposing of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine, all personnel must be equipped with the following PPE:

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles.[3]	Protects against splashes that could cause severe eye damage due to the amine component.[5]
Hand Protection	Nitrile or neoprene gloves.[3] Butyl rubber gloves are also recommended for pyridine-based compounds.[4]	Provides a barrier against skin contact, which can be harmful and cause irritation or burns.[1][5]
Body Protection	A fully-buttoned lab coat.[4]	Prevents contamination of personal clothing.
Respiratory	Use in a certified chemical fume hood is mandatory.[3] For spills or inadequate ventilation, a respirator may be necessary.[4]	The volatile nature of pyridine derivatives and the potential for harmful vapors necessitate the use of a fume hood to prevent inhalation.[1][3]

All work with this compound should be performed in a well-ventilated area, specifically within a certified chemical fume hood.[3] An emergency eyewash station and safety shower must be readily accessible.[4]

Spill Management and Emergency Procedures

In the event of a spill, the following steps should be taken immediately:

• Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.[6] Remove all sources of ignition.[2]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[3]

• Containment: For small spills, absorb the material with a non-flammable absorbent such as sand, diatomaceous earth, or vermiculite.[1][7]

• Collection: Carefully collect the absorbed material and place it into a suitable, labeled container for hazardous waste disposal.[7][8] Use non-sparking tools for this process.[1][2]

• Decontamination: Clean the spill area thoroughly.

• First Aid:

  • Eye Contact: Immediately flush with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][5]

  • Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water. Seek medical attention if irritation persists.[2][5]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.[5]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[5][9]

Disposal Workflow

The proper disposal of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine must be carried out in accordance with institutional and local regulations for hazardous chemical waste. The following workflow provides a general guideline:

Caption: Decision workflow for the disposal of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine.

Step-by-Step Disposal Protocol:

• Segregation: This chemical waste must be segregated from other waste streams. At a minimum, it should be kept separate from acids, bases, oxidizers, and halogenated solvents.[10]

• Containerization: Use a dedicated, chemically compatible, and sealable container for collecting the waste.[4][10] Ensure the container is in good condition and not overfilled.[10]

• Labeling: The waste container must be clearly labeled with the full chemical name: "[3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine".[3] It should also be marked with appropriate hazard symbols indicating that it is flammable, corrosive, and toxic.[5][6] The date of waste accumulation should also be included.[10]

• Storage: Store the sealed waste container in a designated hazardous waste accumulation area. This area should be cool, dry, and well-ventilated, away from heat sources and incompatible materials such as strong oxidizing agents and acids.[3][4]

• Final Disposal: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[6][10] Do not attempt to dispose of this chemical down the drain or in regular trash.[8]

Scientific Rationale for Disposal Procedures

The recommended disposal procedures are grounded in the chemical properties of the compound's functional groups. The flammability of the pyridine moiety necessitates storage away from ignition sources and the use of non-sparking tools during cleanup.[1][2] The corrosive nature of the amine group dictates the need for robust PPE to prevent severe skin and eye damage.[5]

Segregation of this amine-based waste from acidic waste is critical to prevent a potentially violent acid-base neutralization reaction that could generate significant heat.[11] Similarly, separation from strong oxidizers is necessary to avoid a vigorous and potentially explosive reaction.[4]

The ultimate disposal method for such organic compounds is typically high-temperature incineration by a specialized waste management facility.[11] This process ensures the complete destruction of the molecule, converting it into less harmful combustion products like carbon dioxide, water, and nitrogen oxides under controlled conditions.

By adhering to these scientifically-backed procedures, laboratories can ensure the safe and environmentally responsible disposal of [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine, thereby protecting personnel and the broader community.

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• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions.
• PENTA. (2024, November 26).
• Chemos GmbH & Co. KG. (2019, August 28). Safety Data Sheet: N'-[3-(dimethylamino)propyl]-N,N-dimethylpropane-1,3-diamine.
• Thermo Fisher Scientific. (2018, October).
• Washington State University.
• Chemos GmbH & Co. KG. (2019, May 9). Safety Data Sheet: N,N-bis[3-(dimethylamino)propyl].
• The University of Calgary. (1990, April 11). Petroleum Waste Management: Amine Process Sludges.
• Loba Chemie. (2018, December 24). 3-DIMETHYLAMINO PROPYLAMINE FOR SYNTHESIS MSDS.
• ChemicalBook. (2026, January 17). Chemical Safety Data Sheet MSDS / SDS - 3-Dimethylaminopropylamine.
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• Trimeric Corporation. (2016).
• Apollo Scientific. (2023, May 30). 1-[3-(Dimethylamino)
• PubChem. 6-(2-(5-(3-(Dimethylamino)propyl)pyridin-3-Yl)ethyl)-4-Methylpyridin-2-Amine.
• Loba Chemie. (2023, November 24).
• Fisher Scientific. (2025, December 18).
• U.S. Environmental Protection Agency. Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds.
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Personal protective equipment for handling [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

Advanced Laboratory Safety & PPE Guide: Handling [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine

As a Senior Application Scientist, I frequently observe laboratories underestimating the insidious hazards of complex polyamines. [3-(Dimethylamino)propyl][1-(pyridin-2-YL)ethyl]amine is a bifunctional molecule containing both a highly nucleophilic aliphatic tertiary amine and a pyridine ring. This structural combination yields a compound that is not only profoundly basic and corrosive but also capable of rapid dermal penetration and respiratory sensitization.

This guide moves beyond generic safety data sheets. Here, we establish a self-validating system of protective protocols. Every piece of equipment and every operational step is chosen based on the precise chemical causality of amine-induced tissue damage and vapor toxicity.

The Causality of Protection: Mechanistic PPE Selection

When dealing with liquid corrosive amines, standard laboratory PPE is insufficient. Ingestion or dermal exposure to such compounds causes severe swelling, rapid tissue necrosis, and a high danger of perforation[1].

• Hand Protection (The Double-Glove Imperative): Amines are notorious for rapidly permeating standard latex and thin nitrile gloves. You must use high-density Nitrile or Neoprene gloves, as these elastomers offer superior chemical resistance against aliphatic amines[2]. Furthermore, I mandate a double-gloving technique . This is a self-validating fail-safe: if the outer glove suffers micro-degradation or a splash, the inner glove provides a critical temporal buffer, allowing you to safely remove the contaminated outer layer without exposing your skin[2].

• Eye and Face Protection: Standard safety glasses lack orbital seals. Because amine vapors can cause severe, irreversible corneal damage[1], ANSI-certified chemical splash goggles paired with a full-face shield are non-negotiable.

• Respiratory Protection: All handling must occur within a certified chemical fume hood. In the event of a spill outside of engineering controls, personnel must immediately don an air-purifying respirator equipped with an organic vapor/ammonia/methylamine cartridge[3]. This specific cartridge is required because the thermal decomposition or volatilization of pyridine derivatives releases highly toxic nitrogen oxides and amine vapors[4].

Quantitative PPE & Disposal Parameters

To ensure operational clarity, the empirical requirements for handling this compound are summarized below.

PPE / Operational Category	Material Specification	Mechanistic Justification
Primary Gloves	Neoprene or Heavy-Duty Nitrile (>0.4 mm)	High resistance to amine permeation; prevents systemic dermal toxicity.
Secondary Gloves	Standard Nitrile (Inner layer)	Acts as a temporal buffer during outer glove degradation or removal.
Eye Protection	Indirect-vent Splash Goggles + Shield	Prevents vapor ingress and protects against exothermic splash events.
Respirator Cartridge	Ammonia/Methylamine/Organic Vapor	Neutralizes volatile basic vapors and toxic nitrogen oxides[4].
Spill Absorbent	Dry Sand or Vermiculite	Inert containment; avoids exothermic reactions seen with combustible absorbents[4].

Operational Workflows: A Step-by-Step Methodology

Protocol A: Standard Handling and Transfer

• Engineering Control Verification: Before opening the chemical container, verify that the fume hood face velocity is actively reading between 80-120 fpm. Clear the workspace of all incompatible materials, particularly strong oxidizing agents, acids, and acid chlorides, which can trigger violent exothermic reactions[5].

• PPE Donning Sequence: Put on a chemically resistant, fully buttoned lab coat. Don your chemical splash goggles. Apply the double-glove technique (neoprene outer, nitrile inner) and inspect both layers for micro-tears[2].

• Inert Transfer: Use a glass or PTFE-lined syringe for liquid transfers. Avoid standard polypropylene syringes, as the amine can cause polymer swelling or leaching. Keep the primary container tightly closed immediately after extraction to prevent vapor accumulation.

• Decontamination: Upon completion, use the proper glove removal technique (turning the outer glove inside out without touching the exterior) and dispose of them as hazardous waste. Wash hands and forearms immediately with copious amounts of water[6].

Protocol B: Emergency Spill Response and Disposal

• Immediate Evacuation: If a spill exceeding 50 mL occurs outside the fume hood, immediately evacuate all personnel from the immediate vicinity.

• Respirator Deployment: Re-enter the area only after donning an air-purifying respirator (ammonia/organic vapor cartridge) and heavy-duty protective boots[4].

• Inert Containment: Shut off all potential sources of ignition. Surround and cover the spill with an inert absorbent material such as dry sand or vermiculite. Crucial: Do not use sawdust or combustible absorbents, as the heat of neutralization can ignite them[4].

• Collection and Disposal: Sweep up the absorbed mixture using non-sparking tools and place it into a chemically compatible, sealable hazardous waste container[5].

• Environmental Isolation: Under no circumstances should the unneutralized chemical be allowed to enter laboratory drains or the general environment[6]. Transfer the sealed container to an approved hazardous waste disposal plant[1].

Visualizing the Safety Logic

To embed these self-validating systems into your laboratory's daily operations, follow this logical workflow for PPE donning and spill response.

Workflow for PPE donning and emergency spill response when handling polyamine derivatives.

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• 1. fishersci.com [fishersci.com]
• 2. 3,3'-Iminobis(N,N-dimethylpropylamine) | 6711-48-4 | Benchchem [benchchem.com]
• 3. N,N-Dimethylbutylamine | 927-62-8 | Benchchem [benchchem.com]
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